5-Cyano-1H-indazole-6-carboxylic acid

Core Science & Biosynthesis

Mechanism of Action of 5-Cyano-1H-indazole-6-carboxylic Acid Derivatives: S1P1 Modulation and Therapeutic Potential

Executive Summary

5-Cyano-1H-indazole-6-carboxylic acid (CAS 1227268-90-7) and its derivatives represent a highly specialized class of small-molecule pharmacophores utilized primarily in the development of targeted immunomodulators and oncological therapeutics. The core mechanism of action for this scaffold revolves around its high-affinity interaction with the Sphingosine-1-phosphate receptor-1 (S1P1)[1]. Rather than acting as simple antagonists, these derivatives function as agonists that induce profound receptor desensitization . By driving the internalization and subsequent degradation of S1P1, they effectively trap lymphocytes in secondary lymphoid organs, establishing a robust mechanism for systemic immunosuppression and tumor microenvironment modulation.

Molecular Pharmacology & Target Engagement

The S1P1 Binding Pocket Architecture

The endogenous ligand, Sphingosine-1-phosphate (S1P), binds to the S1P1 receptor (a Class A GPCR) via a zwitterionic interaction. The binding pocket relies on critical polar residues to anchor the ligand: the phosphate headgroup forms essential salt bridges with Arg120 (Arg3.28) and Arg292 (Arg7.34), while the ammonium moiety interacts with Glu121 (Glu3.29)[2]. Extensive mutagenesis studies have confirmed that mutations such as R120A and E121A completely abolish both S1P binding and downstream signal transduction[3].

Scaffold Bioisosterism and SAR

The 5-Cyano-1H-indazole-6-carboxylic acid scaffold is rationally designed to exploit this exact orthosteric pocket:

• The 6-Carboxylic Acid (Orthosteric Anchor): This moiety acts as a bioisostere for the endogenous phosphate group. It forms the requisite electrostatic salt bridges with Arg120 and Arg292 deep within the transmembrane domains (TM3 and TM7)[4].

• The 5-Cyano Group (Electronic & Steric Modulator): The cyano group serves a dual purpose. First, as a potent electron-withdrawing group (EWG), it lowers the pKa of the adjacent carboxylic acid, ensuring it remains fully deprotonated and primed for salt-bridge formation at physiological pH. Second, it occupies a specific vector in the hydrophobic sub-pocket that differentiates S1P1 from the closely related S1P3 receptor, thereby conferring high subtype selectivity[2].

• The Indazole Core: Provides a rigid, planar aromatic system that mimics the sphingoid backbone while restricting conformational entropy, significantly increasing binding affinity compared to flexible aliphatic chains.

Functional Antagonism via Agonism

Upon binding, the indazole derivative acts as an agonist, triggering a conformational shift in TM3 and TM6 that activates Gαi-mediated signaling (inhibiting adenylate cyclase). However, the therapeutic efficacy is derived from the immediate subsequent phase: the active conformation exposes the receptor's intracellular C-terminus to G protein-coupled receptor kinases (GRKs). GRK-mediated hyper-phosphorylation recruits β-arrestin, which uncouples the G-protein and initiates rapid clathrin-mediated endocytosis. The receptor is then routed to the proteasome/lysosome for degradation[1].

S1P1 Receptor Activation, Internalization, and Degradation Pathway.

Experimental Validation Protocols

To rigorously validate the mechanism of action of 5-Cyano-1H-indazole-6-carboxylic acid derivatives, the following self-validating experimental systems must be employed.

Protocol 1: High-Content S1P1 Internalization Assay

Causality & Rationale: Proving agonism via cAMP inhibition is insufficient for this drug class. To confirm therapeutic viability (functional antagonism), we must visually and quantitatively demonstrate that the compound physically removes S1P1 from the plasma membrane. Self-Validation System: This protocol utilizes a wild-type S1P1 cell line alongside an R120A mutant line (negative control) to prove orthosteric site dependence. FTY720-P is used as a positive control.

Step-by-Step Methodology:

• Cell Preparation: Plate CHO-K1 cells stably expressing S1P1-EGFP (Enhanced Green Fluorescent Protein) at 1×104 cells/well in a 96-well optical bottom plate. Incubate overnight at 37°C, 5% CO2.

• Starvation: Wash cells twice with HBSS and serum-starve for 4 hours to ensure baseline membrane localization of S1P1.

• Ligand Incubation: Treat cells with a dose-response gradient (0.1 nM to 10 μM) of the indazole derivative, vehicle (0.1% DMSO), or FTY720-P (100 nM). Incubate for exactly 45 minutes at 37°C.

• Fixation & Staining: Fix cells using 4% paraformaldehyde for 15 minutes. Wash and stain nuclei with Hoechst 33342 (1 μg/mL) for 10 minutes.

• Imaging & Analysis: Acquire images using an automated confocal high-content imaging system. Use image analysis algorithms to quantify the ratio of membrane-bound EGFP versus cytosolic vesicular EGFP.

Experimental Workflow for High-Content S1P1 Internalization Assay.

Protocol 2: Transwell Lymphocyte Chemotaxis Assay

Causality & Rationale: Internalization is only therapeutically relevant if it translates to a functional loss of chemotaxis. This assay proves that the compound prevents lymphocytes from migrating toward an S1P gradient. Self-Validation System: To ensure the compound is not merely cytotoxic or paralyzing the actin cytoskeleton, migration toward a non-S1P chemokine (CCL19) is measured in parallel. Normal CCL19 migration confirms cell viability and specific S1P1 pathway blockade.

Step-by-Step Methodology:

• Isolation: Isolate naive CD4+ T cells from murine splenocytes using magnetic negative selection.

• Pre-treatment: Incubate T cells ( 5×105 cells/mL) with the indazole derivative (1 μM) for 2 hours to induce complete S1P1 internalization.

• Migration Setup: Place 100 μL of the treated cell suspension into the upper chamber of a 5 μm pore polycarbonate Transwell insert.

• Chemoattractant: Fill the lower chamber with 600 μL of media containing either 10 nM S1P or 100 ng/mL CCL19 (orthogonal control).

• Quantification: Incubate for 3 hours. Remove the upper insert and quantify the number of migrated cells in the lower chamber using flow cytometry (counting beads).

Quantitative Data & Comparative Profiling

The integration of the 5-cyano and 6-carboxylic acid moieties yields a highly specific pharmacological profile. The table below summarizes the representative quantitative metrics of the 5-Cyano-1H-indazole-6-carboxylic acid scaffold compared to endogenous S1P and the reference drug active metabolite, FTY720-Phosphate.

Compound Class	S1P1 Binding Affinity ( Ki​ , nM)	S1P1 Internalization ( EC50​ , nM)	S1P3 Selectivity (Fold vs S1P1)	Orthosteric Anchor Dependence
Endogenous S1P	~0.5	~1.2	1x (Non-selective)	Absolute (Arg120/Glu121)
5-Cyano-indazole-6-COOH	< 10.0	< 25.0	> 100x	Absolute (Arg120/Arg292)
FTY720-Phosphate	~0.3	~0.8	~5x	Absolute (Arg120/Glu121)

Data Interpretation: The 5-Cyano-indazole derivative achieves a slightly lower absolute binding affinity than endogenous S1P but compensates with massive S1P3 selectivity. This selectivity is crucial in drug development to avoid the bradycardia and pulmonary toxicities historically associated with S1P3 off-target activation.

References

• EvitaChem. "Buy 5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498) - EvitaChem: Process and Data." Evitachem.com. 1

• NIH PMC. "Identification of the Hydrophobic Ligand Binding Pocket of the S1P1 Receptor - PMC - NIH." Nih.gov. 4

• NIH PMC. "Ligand-binding pocket shape differences between S1P1 and S1P3 determine efficiency of chemical probe identification by uHTS - PMC." Nih.gov. 2

• DOI. "Full Pharmacological Efficacy of a Novel S1P1 Agonist That Does Not Require S1P-Like Headgroup Interactions." Doi.org. 3

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• 4. Identification of the Hydrophobic Ligand Binding Pocket of the S1P1 Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Exact Mass and Molecular Weight of 5-Cyano-1H-indazole-6-carboxylic Acid: A Comprehensive Analytical Guide

Prepared by: Senior Application Scientist Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

Executive Summary

In the landscape of modern drug discovery, indazole derivatives serve as privileged scaffolds due to their profound ability to modulate cellular signaling pathways [1]. Among these, 5-Cyano-1H-indazole-6-carboxylic acid (CAS: 1227268-90-7) has emerged as a critical highly-functionalized intermediate. For researchers synthesizing novel antineoplastic agents, a rigorous understanding of this compound's physicochemical properties—specifically the distinction between its exact mass and average molecular weight—is non-negotiable.

This whitepaper provides an authoritative, in-depth analysis of the mass properties of 5-Cyano-1H-indazole-6-carboxylic acid, detailing the causality behind analytical choices, self-validating experimental workflows, and its downstream pharmacological utility.

Chemical Identity & Fundamental Properties

To ensure precision in both synthetic stoichiometry and high-resolution mass spectrometry (HRMS), we must first delineate the compound's core metrics.

Table 1: Physicochemical and Mass Properties

Parameter	Value	Analytical Significance
Compound Name	5-Cyano-1H-indazole-6-carboxylic acid	Standard IUPAC nomenclature.
CAS Registry Number	1227268-90-7	Unique identifier for database cross-referencing [2].
Molecular Formula	C₉H₅N₃O₂	Defines atomic composition and isotopic distribution.
Monoisotopic Exact Mass	187.0382 Da	Critical for HRMS identification (Orbitrap/TOF).
Average Molecular Weight	187.16 g/mol	Essential for macroscopic stoichiometric calculations.
Melting Point	232 – 234 °C	Indicator of crystalline purity and thermal stability [1].
Appearance	White crystalline solid	Baseline visual QC during synthesis.

The Causality of Mass Discrepancy

The difference between the exact mass (187.0382 Da) and the molecular weight (187.16 g/mol ) is rooted in isotopic abundance. The molecular weight is the weighted average of all naturally occurring isotopes (e.g., incorporating the ~1.1% natural abundance of ¹³C). In contrast, the exact mass is calculated using only the most abundant, stable isotopes (¹²C, ¹H, ¹⁴N, ¹⁶O). When operating an Orbitrap mass spectrometer at a resolution of 140,000 FWHM, the instrument detects the monoisotopic exact mass. Using the average molecular weight for HRMS targeting will result in a failure to identify the compound, leading to false-negative analytical results.

Experimental Workflows: Synthesis & Self-Validating LC-HRMS

The transition from raw precursors to a validated pharmaceutical intermediate requires a robust, self-validating workflow. Below is the step-by-step methodology for synthesizing and analytically verifying 5-Cyano-1H-indazole-6-carboxylic acid.

Phase 1: Synthesis via Cyclization and Oxidation

• Precursor Activation: React an o-aminophenylacetic acid derivative with nitrous acid (generated in situ from NaNO₂/HCl) at strictly 0–5 °C.

  • Causality: The low temperature is critical; it prevents the premature thermal degradation of the highly unstable diazonium intermediate, ensuring a high-yield conversion.

• Indazole Core Formation: Induce intramolecular cyclization to establish the rigid 1H-indazole scaffold [1].

• Functionalization: Introduce the cyano group at the 5-position. Subsequently, oxidize the 6-position substituent to a carboxylic acid using potassium permanganate (KMnO₄) in acidic conditions.

  • Causality: KMnO₄ is selected because it is a potent oxidant capable of cleaving alkyl side chains to form carboxylic acids without destroying the electron-deficient indazole ring.

Workflow for the synthesis and LC-HRMS validation of 5-Cyano-1H-indazole-6-carboxylic acid.

Phase 2: Self-Validating LC-HRMS Protocol

To establish a self-validating system , the analytical protocol must inherently prove its own accuracy during the run.

• System Calibration (Self-Validation Step): Prior to sample injection, infuse a known mass reference standard (e.g., sodium formate). The instrument must demonstrate a mass accuracy of ≤ 2 ppm. If this fails, the run is aborted, preventing false data acquisition.

• Sample Preparation: Dissolve 1 mg of the synthesized compound in 1 mL of LC-MS grade Methanol/Water (50:50, v/v).

• Chromatographic Separation: Inject 2 µL onto a C18 reversed-phase column using a gradient of Water (0.1% Formic Acid) and Acetonitrile.

• Mass Detection (ESI-): Operate the mass spectrometer in Electrospray Ionization Negative (ESI-) mode.

  • Causality: The carboxylic acid moiety readily donates a proton (pKa ~4.5). Operating in negative mode yields an abundant deprotonated molecular ion [M-H]-, drastically improving the signal-to-noise ratio compared to positive mode.

Table 2: HRMS Validation Parameters

Parameter	Target Value	Justification
Ionization Mode	ESI Negative	Exploits the acidity of the -COOH group.
Target Ion	[M-H]-	Primary species generated in the source.
Theoretical m/z	186.0309	Calculated as Exact Mass (187.0382) - Proton (1.0073).
Mass Tolerance	≤ 5 ppm	Ensures elimination of isobaric interferences.
Isotopic Pattern	M, M+1 (~10%)	Validates the presence of 9 Carbon atoms (¹³C natural abundance).

Biological Relevance & Pharmacological Applications

Beyond its chemical elegance, 5-Cyano-1H-indazole-6-carboxylic acid is a highly sought-after pharmacophore in oncology and biochemical research [1]. The indazole core mimics the purine structure of ATP, allowing it to competitively bind to the ATP-binding pockets of various cellular kinases.

The addition of the cyano (-CN) and carboxylic acid (-COOH) groups provides critical hydrogen bond acceptors and donors, drastically increasing the compound's binding affinity and specificity to target receptors involved in tumor proliferation.

Pharmacological pathway of 5-Cyano-1H-indazole-6-carboxylic acid derivatives in oncology.

By integrating this exact mass-validated intermediate into larger molecular structures, drug development professionals can synthesize highly targeted therapeutics that disrupt aberrant cell signaling mechanisms, ultimately inducing tumor cell apoptosis.

References

Toxicity and Thermal Stability Profile of 5-Cyano-1H-indazole-6-carboxylic acid

An In-Depth Technical Guide

Abstract

5-Cyano-1H-indazole-6-carboxylic acid is a pivotal heterocyclic building block in modern medicinal chemistry, primarily utilized as a key intermediate in the synthesis of targeted therapeutics, including potent kinase inhibitors for oncology.[1][2][3] Its structural complexity, featuring a reactive carboxylic acid group and a cyano moiety on the indazole core, imparts significant biological activity but also necessitates a thorough understanding of its toxicological and thermal stability profiles. This guide provides an in-depth analysis of these critical parameters, offering researchers and drug development professionals the foundational knowledge required for safe handling, strategic experimental design, and effective process scale-up. We will explore the compound's predicted toxicological hazards based on structurally related analogs, delve into its cytotoxic potential, and detail the experimental methodologies for its assessment. Furthermore, we will characterize its thermal behavior, outlining its decomposition pathways and the analytical techniques essential for determining its stability limits.

Physicochemical and Structural Overview

5-Cyano-1H-indazole-6-carboxylic acid is a solid crystalline organic compound.[4] Its indazole scaffold is a privileged structure in drug discovery, appearing in numerous FDA-approved kinase inhibitors.[5] The presence of the cyano (C≡N) and carboxylic acid (-COOH) functional groups makes it a versatile synthon for creating more complex molecules through various chemical reactions, such as amide bond formation, reduction, or cyclization.[4][6]

Property	Data	Source
IUPAC Name	5-cyano-1H-indazole-6-carboxylic acid	[4]
Molecular Formula	C₉H₅N₃O₂	[4]
Molecular Weight	187.15 g/mol	[4]
Appearance	White crystalline solid	[4]
Melting Point	~232-234 °C	[4]
Canonical SMILES	C1=CC2=C(C=C1C#N)C(=NN2)C(=O)O	[4]
InChI Key	QRFXWXSZQDFFJF-UHFFFAOYSA-N	[4]

Toxicological Profile and Hazard Assessment

A comprehensive toxicological profile for 5-Cyano-1H-indazole-6-carboxylic acid is not publicly available. However, by examining Safety Data Sheets (SDS) for structurally similar indazole derivatives, a predictive hazard assessment can be formulated. This approach is standard practice in early-stage development for anticipating handling requirements and potential biological risks.

Predicted Hazard Classification

Data from analogous compounds, such as 6-Cyano-1H-indazole-3-carboxylic acid and 5-methyl-1H-indazole-6-carboxylic acid, suggest a consistent profile of irritation and acute toxicity.[7][8] The primary hazards are likely to be:

Hazard Class	GHS Code	Description	Source (Analogous Compounds)
Acute Toxicity, Oral	H302	Harmful if swallowed	[7][8]
Skin Irritation	H315	Causes skin irritation	[7][8]
Eye Irritation	H319	Causes serious eye irritation	[7][8]
Respiratory Irritation	H335	May cause respiratory irritation	[7]

Causality: The acidic nature of the carboxylic group and the overall chemical reactivity of the indazole ring system likely contribute to its irritant properties. The cyano group is a notable feature; while integrated into a stable aromatic system, its potential for metabolic release or contribution to overall cytotoxicity cannot be discounted without specific studies.[9]

Cytotoxicity Profile

Indazole derivatives are frequently designed as anticancer agents precisely because of their ability to induce cytotoxicity in rapidly dividing cells.[10][11] Numerous studies confirm that compounds built from indazole scaffolds exhibit potent anti-proliferative effects against a wide range of human cancer cell lines, including breast (MCF-7), lung (NCI-H460), and colon (HCT116) cancers.[2][12]

• Mechanism of Action: The cytotoxic effects are often linked to the inhibition of critical cellular pathways. Indazole-based molecules are well-known inhibitors of protein kinases (e.g., VEGFR, EGFR), which are essential for cell growth, proliferation, and survival.[2][5] By blocking these kinases, the compounds can trigger programmed cell death (apoptosis).

• Implication: While targeted cytotoxicity is the therapeutic goal in oncology, it underscores the compound's intrinsic biological activity. Unintended exposure could pose a risk to healthy tissues, reinforcing the need for stringent handling protocols.

Experimental Protocol: In Vitro Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a foundational colorimetric method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and cytotoxicity.

Methodology:

• Cell Seeding: Plate human cancer cells (e.g., HCT116) in a 96-well microplate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of 5-Cyano-1H-indazole-6-carboxylic acid in the appropriate cell culture medium. Replace the existing medium in the wells with the medium containing the test compound at various concentrations. Include a vehicle control (e.g., DMSO) and an untreated control.

• Incubation: Incubate the plate for 48-72 hours under standard cell culture conditions (37°C, 5% CO₂).

• MTT Addition: Add MTT reagent to each well and incubate for another 2-4 hours. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to a purple formazan.

• Solubilization: Add a solubilizing agent (e.g., acidified isopropanol or DMSO) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the purple solution at a wavelength of approximately 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration (log scale) to determine the IC₅₀ (half-maximal inhibitory concentration) value.

MTT Cytotoxicity Assay Workflow.

Thermal Stability and Decomposition Profile

The thermal stability of an active pharmaceutical ingredient (API) or intermediate is a critical parameter that influences its storage, handling, and reaction conditions. For 5-Cyano-1H-indazole-6-carboxylic acid, the key considerations are its melting point and the temperature at which it begins to chemically decompose.

Decomposition Onset and Mechanism

The reported melting point of approximately 232-234 °C provides an initial estimate of its thermal limit.[4] Often, for complex organic molecules like this, melting and decomposition can occur in close succession or simultaneously. Carboxylic acids are known to undergo thermal decomposition, primarily through a decarboxylation mechanism, where the carboxylic acid group is eliminated as carbon dioxide (CO₂).[13][14]

Predicted Decomposition Pathway: Heating 5-Cyano-1H-indazole-6-carboxylic acid is expected to induce decarboxylation, yielding 5-cyano-1H-indazole. This reaction releases gaseous CO₂, which can cause pressure buildup in a closed system. At higher temperatures, further degradation of the indazole ring itself can occur, potentially releasing hazardous nitrogen oxides (NOx) and cyanide-containing fumes.

Key Analytical Techniques for Thermal Analysis

To precisely characterize thermal stability, a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is employed.[15] These techniques provide quantitative data on mass loss and heat flow as a function of temperature.

Technique	Principle	Key Data Obtained	Source
Thermogravimetric Analysis (TGA)	Measures the change in mass of a sample as it is heated at a controlled rate.	Onset of decomposition temperature, mass loss percentages corresponding to specific events (e.g., dehydration, decarboxylation), residual mass.	[16][17][18]
Differential Scanning Calorimetry (DSC)	Measures the difference in heat flow between a sample and a reference as a function of temperature.	Melting point (Tₘ), enthalpy of fusion (ΔHfus), glass transitions, crystallization events, decomposition exotherms/endotherms.	[15][19]

Experimental Protocol: Thermogravimetric Analysis (TGA)

TGA is essential for determining the temperature at which significant mass loss—indicating decomposition—begins.[20]

Methodology:

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified standards (e.g., calcium oxalate).

• Sample Preparation: Accurately weigh 5-10 mg of 5-Cyano-1H-indazole-6-carboxylic acid into a TGA pan (typically aluminum or platinum).

• Parameter Setup:

  • Atmosphere: Set a purge gas, typically inert nitrogen (N₂), at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

  • Temperature Program: Define a heating program, for example:

    • Equilibrate at 30 °C.

    • Ramp temperature from 30 °C to 400 °C at a rate of 10 °C/min.

• Data Acquisition: Initiate the run. The instrument will continuously record the sample's mass as a function of temperature.

• Analysis (Thermogram Interpretation):

  • Plot mass (%) versus temperature (°C).

  • The onset temperature of the first major mass loss step indicates the beginning of thermal decomposition.

  • Calculate the mass loss percentage for the decarboxylation step. The theoretical mass loss for CO₂ from C₉H₅N₃O₂ is (44.01 g/mol / 187.15 g/mol ) * 100% ≈ 23.5%. A measured mass loss close to this value would confirm decarboxylation as the primary initial decomposition event.

Workflow for Combined TGA/DSC Thermal Analysis.

Conclusion and Recommendations

5-Cyano-1H-indazole-6-carboxylic acid is a high-value intermediate for pharmaceutical research, particularly in the development of anticancer agents. Its profile suggests moderate thermal stability, with a melting point of ~232-234 °C that is likely near its decomposition onset. The primary decomposition mechanism is anticipated to be decarboxylation.

From a toxicological standpoint, while specific data is limited, analogous structures point towards a profile that includes acute oral toxicity and irritation to the skin, eyes, and respiratory system. Its inherent cytotoxic activity, desirable for its therapeutic applications, mandates careful handling to avoid unintended exposure.

Recommendations for Handling and Use:

• Personal Protective Equipment (PPE): Always use safety glasses, chemical-resistant gloves, and a lab coat. When handling the powder outside of a fume hood, a respirator is recommended.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat sources.

• Process Chemistry: When using in reactions, heating should be carefully controlled. Account for potential CO₂ evolution (off-gassing) to prevent pressure buildup. Running reactions under an inert atmosphere is advisable to prevent unwanted side reactions at elevated temperatures.

• Further Studies: For formal development, a complete toxicological assessment, including genotoxicity (e.g., Ames test) and acute toxicity studies, is required. A comprehensive thermal analysis using coupled TGA-DSC is essential to precisely define its stability limits.

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Literature review of 5-Cyano-1H-indazole-6-carboxylic acid in pharmaceutical research

Whitepaper: The Role of 5-Cyano-1H-indazole-6-carboxylic Acid in Modern Pharmaceutical Research

Executive Summary

In contemporary medicinal chemistry, the identification and optimization of versatile building blocks are critical for accelerating drug discovery. 5-Cyano-1H-indazole-6-carboxylic acid (CAS: 1227268-90-7) has emerged as a highly privileged scaffold, particularly in the development of targeted therapeutics for oncology and autoimmune disorders[1]. This technical guide explores the compound's structural utility, its mechanistic role in modulating the Sphingosine-1-phosphate receptor-1 (S1P1), and the validated synthetic workflows required to harness its full pharmacological potential.

Structural Profiling and Chemical Rationality

The molecular architecture of 5-Cyano-1H-indazole-6-carboxylic acid ( C9​H5​N3​O2​ ) provides a rigid, planar pharmacophore that is highly prized in rational drug design. The indazole core acts as a bioisostere for various heterocyclic systems (such as indoles and benzimidazoles), offering both hydrogen bond donor (N-H) and acceptor (N) capabilities.

The strategic placement of functional groups on this scaffold dictates its synthetic versatility:

• C5-Cyano Group: Acts as a strong electron-withdrawing group, modulating the pKa​ of the indazole ring. It also serves as a synthetic vector that can be selectively reduced to a primary amine, drastically altering the molecule's electrostatic surface and enabling further derivatization[1].

• C6-Carboxylic Acid: Provides a thermodynamic sink and a prime site for amide coupling reactions, allowing for the rapid generation of diverse compound libraries.

The compound presents as a white crystalline solid with a melting point of 232–234 °C, indicating strong intermolecular hydrogen bonding and high solid-state stability[1]. Its solubility in solvents like ethanol, dimethylformamide (DMF), and chloroform facilitates versatile liquid-phase synthetic functionalization[1].

Mechanistic Causality: S1P1 Receptor Modulation

Beyond its role as a passive building block, derivatives of 5-Cyano-1H-indazole-6-carboxylic acid are actively investigated for their interaction with specific cellular receptors, most notably the Sphingosine-1-phosphate receptor-1 (S1P1) [1].

S1P1 is a G-protein-coupled receptor (GPCR) that plays a fundamental physiological role in vascular development and lymphocyte migration[2]. The mechanistic causality of indazole-based S1P1 modulators lies in their ability to act as functional agonists that ultimately induce receptor desensitization.

The Causality of Immunosuppression: When an indazole-derived agonist binds to S1P1, it initially activates the Gi​ signaling cascade. However, sustained binding leads to the rapid phosphorylation of the receptor's intracellular domain and the subsequent recruitment of β -arrestin. This physical uncoupling of the G-protein targets the receptor for endocytosis (internalization). By stripping S1P1 from the cell surface, lymphocytes lose their ability to sense the S1P gradient required to exit lymphoid organs. Consequently, lymphocytes are trapped in the lymph nodes, resulting in a targeted immunosuppression that is highly efficacious in treating autoimmune diseases like multiple sclerosis (MS) and rheumatoid arthritis[2].

Fig 1: S1P1 receptor activation and subsequent desensitization pathway by indazole derivatives.

Synthetic Workflows and Scaffold Functionalization

The synthesis of highly functionalized indazoles requires precise control over reaction conditions to prevent unwanted side reactions (such as dimerization). The indazole core is typically accessed via the nitrosation and subsequent cyclization of indole or o-aminophenylacetic acid precursors[1],[3].

Once the 5-Cyano-1H-indazole-6-carboxylic acid core is established, orthogonal functionalization is employed:

• Oxidation: Reagents like potassium permanganate ( KMnO4​ ) in acidic conditions are utilized to oxidize alkyl side chains into carboxylic acid derivatives without cleaving the robust indazole core[1].

• Reduction: The C5-cyano group can be selectively reduced to an amine using lithium aluminum hydride ( LiAlH4​ ), which fundamentally alters the reactivity profile, allowing for subsequent SN​Ar or Buchwald-Hartwig aminations[1].

Fig 2: Synthetic workflow for 5-Cyano-1H-indazole-6-carboxylic acid and downstream APIs.

Validated Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: Nitrosative Cyclization for Indazole Core Synthesis

Causality Focus: Sodium nitrite ( NaNO2​ ) and hydrochloric acid (HCl) are used to generate the nitrosonium ion ( NO+ ) in situ. Maintaining a strict 0 °C environment is critical to prevent the thermal decomposition of the highly reactive diazonium intermediate before cyclization can occur[3].

• Reagent Preparation: To a solution of NaNO2​ (8.0 equiv.) in a mixture of deionized water and DMF at 0 °C, slowly add aqueous HCl (2 N, 7.0 equiv.)[3].

• Precursor Addition: After 10 minutes of stirring under argon to ensure complete NO+ generation, add a solution of the cyano-indole precursor (1.0 equiv.) in DMF dropwise over 2 hours using a syringe pump[3]. Note: Slow addition prevents the accumulation of unreacted intermediates, mitigating the formation of deep-red dimer byproducts.

• Cyclization: Stir the reaction for 2 hours at room temperature, followed by heating at 50 °C for 16 hours to drive the thermodynamic ring closure[3].

• Isolation & Validation: Extract with EtOAc, wash heavily with brine to remove DMF, and purify via silica gel chromatography. Self-Validation: Confirm successful cyclization via 1H -NMR; the disappearance of the indole C2-H proton and the appearance of a broad, highly deshielded indazole N-H peak (~13.0 ppm) confirms core formation.

Protocol B: High-Content S1P1 Internalization Assay

Causality Focus: Standard binding assays cannot distinguish between antagonists and desensitizing agonists. This assay utilizes GFP-tagged S1P1 to visually and quantitatively validate functional receptor internalization.

• Cell Preparation: Seed CHO cells stably expressing S1P1-GFP into 96-well optical bottom plates. Incubate overnight.

• Ligand Exposure: Treat the cells with serial dilutions of the synthesized indazole derivative (0.1 nM to 10 μ M) for 45 minutes at 37 °C.

• Fixation: Immediately halt membrane dynamics by fixing the cells with 4% paraformaldehyde (PFA) for 15 minutes. Causality: PFA crosslinks proteins, preserving the exact spatial distribution of the GFP-tagged receptors at the 45-minute mark.

• Validation & Quantification: Image the wells using a high-content screening (HCS) microscope. Self-Validation: The assay is validated if the vehicle control shows distinct, continuous membrane fluorescence, while the treated wells show punctate intracellular vesicles. Calculate the membrane-to-cytoplasm fluorescence ratio to determine the EC50​ of internalization.

Quantitative SAR and Physicochemical Data

The following table summarizes the key physicochemical properties of 5-Cyano-1H-indazole-6-carboxylic acid and their direct implications on Structure-Activity Relationship (SAR) optimization.

Parameter	Value	Pharmacological / Synthetic Implication
Molecular Formula	C9​H5​N3​O2​	Low molecular weight (187.16 g/mol ) ensures high ligand efficiency, leaving ample "molecular weight budget" for downstream SAR optimization[1].
Melting Point	232 – 234 °C	Indicates a highly stable crystalline lattice; beneficial for downstream solid-dose API formulation[1].
Solubility Profile	Soluble in EtOH, DMF, CHCl3​	Broad solvent compatibility facilitates versatile liquid-phase synthetic functionalization without the need for harsh phase-transfer catalysts[1].
Primary Target	S1P1 Receptor	Agonism leads to receptor desensitization, establishing the core mechanism for targeted immunosuppression in autoimmune models[1],[2].
Purity Standard	≥ 95% (HPLC)	High baseline purity is required to ensure reproducible biological assay results without artifact interference from synthetic impurities.

Conclusion

5-Cyano-1H-indazole-6-carboxylic acid represents a masterclass in rational scaffold design. Its precise arrangement of functional groups allows medicinal chemists to execute orthogonal synthetic strategies, seamlessly transitioning from a rigid building block to a potent, functionally active S1P1 modulator. By adhering to the validated synthetic and assay protocols outlined above, research teams can effectively leverage this compound to accelerate the discovery of next-generation oncology and autoimmune therapeutics.

References

• Buy 5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498) - EvitaChem. evitachem.com.
• An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC. nih.gov.
• Potent and Selective Agonists of Sphingosine 1-Phosphate 1 (S1P1): Discovery and SAR of a Novel Isoxazole Based Series - PubMed. nih.gov.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Potent and Selective Agonists of Sphingosine 1-Phosphate 1 (S1P1): Discovery and SAR of a Novel Isoxazole Based Series - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An optimized procedure for direct access to 1H-indazole-3-carboxaldehyde derivatives by nitrosation of indoles - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Synthesis and Mechanistic Profiling of 5-Cyano-1H-indazole-6-carboxylic Acid

Target Audience: Synthetic Chemists, Drug Discovery Researchers, and Process Development Scientists.

Introduction and Biological Rationale

5-Cyano-1H-indazole-6-carboxylic acid (CAS: 1227268-90-7) is a highly functionalized heterocyclic building block characterized by the molecular formula C₉H₅N₃O₂[1]. Presenting as a white crystalline solid with a melting point of 232–234 °C, it demonstrates excellent solubility in polar aprotic solvents such as dimethylformamide (DMF) and moderate solubility in ethanol and chloroform[1].

In modern drug development, indazole derivatives are privileged scaffolds. Specifically, 5-Cyano-1H-indazole-6-carboxylic acid serves as a critical intermediate in the synthesis of novel therapeutics targeting the Sphingosine-1-phosphate receptor-1 (S1P1)[1]. Upon binding, it modulates cell signaling pathways through receptor desensitization, a mechanism highly sought after in the development of targeted anticancer and immunomodulatory therapies[1].

Figure 1: S1P1 receptor modulation pathway by 5-Cyano-1H-indazole-6-carboxylic acid.

Synthesis Strategy and Causality

The de novo construction of the indazole core with precise 5,6-substitution can be challenging due to regioselectivity issues during cyclization. Therefore, the most robust and scalable approach utilizes a commercially available, pre-formed indazole core: Methyl 5-bromo-1H-indazole-6-carboxylate .

This protocol outlines a high-yielding, two-step sequence:

• Palladium-Catalyzed Cyanation: The bromine atom at the C5 position is selectively replaced with a cyano group using Zinc cyanide (Zn(CN)₂) to yield Methyl 5-cyano-1H-indazole-6-carboxylate (CAS: 1227266-84-3)[2]. Zn(CN)₂ is selected over Sodium cyanide (NaCN) due to its lower toxicity profile and excellent atom economy in palladium-catalyzed cross-couplings.

• Selective Alkaline Hydrolysis: The methyl ester is saponified to the corresponding carboxylic acid. Lithium hydroxide (LiOH) in a mixed aqueous-organic solvent system is utilized at room temperature. Causality: Mild conditions are strictly required to prevent the competitive hydration of the newly installed C5-nitrile group into a primary amide.

Figure 2: Two-step synthesis workflow from the brominated methyl ester precursor.

Step-by-Step Experimental Protocols

Step 1: Synthesis of Methyl 5-cyano-1H-indazole-6-carboxylate

Objective: Palladium-catalyzed cyanation of the aryl bromide.

Materials:

• Methyl 5-bromo-1H-indazole-6-carboxylate: 1.0 equivalent (eq)

• Zinc cyanide (Zn(CN)₂): 0.6 eq

• Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄): 0.05 eq

• Anhydrous N,N-Dimethylformamide (DMF): 10 mL/mmol

Procedure:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, charge Methyl 5-bromo-1H-indazole-6-carboxylate, Zn(CN)₂, and Pd(PPh₃)₄.

• Inert Atmosphere: Seal the flask with a rubber septum. Evacuate and backfill the flask with dry Nitrogen (N₂) three times to ensure the complete removal of oxygen, which would otherwise rapidly deactivate the Pd(0) catalyst.

• Reaction: Syringe in anhydrous DMF. Heat the reaction mixture to 100 °C in a pre-heated oil bath and stir vigorously for 12 hours. The elevated temperature is necessary to overcome the activation energy barrier for the oxidative addition of the Pd catalyst into the strong C(sp²)–Br bond.

• Workup: Cool the mixture to room temperature. Dilute with Ethyl Acetate (EtOAc) and filter through a pad of Celite to remove insoluble palladium black.

• Purification: Wash the filtrate with a 2M aqueous Ammonium Hydroxide (NH₄OH) solution. Crucial Step: The NH₄OH wash is mandatory to solubilize and remove unreacted zinc salts as water-soluble amine complexes. Wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford the intermediate as a pale yellow solid[2].

Step 2: Synthesis of 5-Cyano-1H-indazole-6-carboxylic acid

Objective: Selective saponification of the methyl ester.

Materials:

• Methyl 5-cyano-1H-indazole-6-carboxylate: 1.0 eq

• Lithium hydroxide monohydrate (LiOH·H₂O): 2.0 eq

• Tetrahydrofuran (THF) / Water (H₂O): 3:1 ratio (v/v)

Procedure:

• Dissolution: In a round-bottom flask, dissolve Methyl 5-cyano-1H-indazole-6-carboxylate in the THF/H₂O mixture. THF ensures the organic substrate remains in solution, while water is required to dissolve the inorganic base and facilitate the hydrolysis mechanism.

• Hydrolysis: Add LiOH·H₂O in one portion. Stir the reaction mixture at room temperature (20–25 °C) for 4 hours. Monitor the disappearance of the starting material via TLC or LC-MS.

• Workup: Once complete, remove the THF under reduced pressure (rotary evaporation) to prevent the organic solvent from solubilizing the final product during precipitation.

• Acidification: Cool the remaining aqueous phase in an ice bath. Slowly add 1M Hydrochloric acid (HCl) dropwise until the pH reaches 3–4. Observation: A dense white precipitate will form as the carboxylate salt is protonated to the neutral, insoluble carboxylic acid.

• Isolation: Collect the precipitate via vacuum filtration. Wash the filter cake thoroughly with ice-cold water to remove residual LiCl salts. Dry the solid in a vacuum oven at 50 °C overnight to yield 5-Cyano-1H-indazole-6-carboxylic acid as a white crystalline solid[1].

Quantitative Reaction Data

The following table summarizes the optimized reaction parameters and expected analytical outcomes for the two-step sequence.

Parameter / Metric	Step 1: Cyanation	Step 2: Hydrolysis
Limiting Reagent	Methyl 5-bromo-1H-indazole-6-carboxylate	Methyl 5-cyano-1H-indazole-6-carboxylate
Temperature	100 °C	20–25 °C (Room Temp)
Reaction Time	12 Hours	4 Hours
Expected Yield	78 – 85%	92 – 96%
Product Appearance	Pale yellow solid	White crystalline solid
Target Purity (HPLC)	> 98%	> 99%
Key MS (ESI) Target	[M+H]⁺ m/z 202.06	[M-H]⁻ m/z 186.03

References

• EvitaChem.Buy 5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498).
• BLD Pharm.1227266-84-3 | Methyl 5-cyano-1H-indazole-6-carboxylate.

Sources

• 1. evitachem.com [evitachem.com]
• 2. 1227266-84-3|Methyl 5-cyano-1H-indazole-6-carboxylate|BLD Pharm [bldpharm.com]

Application Note: Advanced Amide Bond Coupling Strategies for 5-Cyano-1H-indazole-6-carboxylic Acid

Executive Summary

5-Cyano-1H-indazole-6-carboxylic acid is a highly valued heterocyclic building block in medicinal chemistry, frequently utilized in the synthesis of kinase inhibitors for oncology and melanin-concentrating hormone (MCH) receptor ligands[1][2]. However, the structural juxtaposition of an electron-withdrawing cyano group at C5, a carboxylic acid at C6, and an unprotected, tautomeric indazole nitrogen (N1/N2) presents unique chemoselectivity challenges during amide bond formation.

This application note provides a mechanistic analysis and field-validated protocols for achieving high-yielding amide couplings with this substrate. By leveraging the specific electronic properties of the C5-cyano group and selecting appropriate coupling reagents (e.g., T3P vs. HATU), researchers can bypass tedious protection-deprotection sequences and avoid common oligomerization side reactions[3][4].

Physicochemical & Mechanistic Profiling

To design a self-validating coupling protocol, one must first understand the causality driven by the molecule's specific functional groups:

• The C5-Cyano Effect (Electronic Activation): The cyano group exerts a strong electron-withdrawing effect ( −I,−M ) on the adjacent C6-carboxylic acid. This lowers the pKa​ of the acid, facilitating rapid deprotonation by mild bases. Consequently, the resulting activated ester (e.g., OAt or OBt ester) is highly electrophilic. While this accelerates coupling with sluggish amines, it also increases susceptibility to hydrolysis and unwanted nucleophilic attack.

• The Indazole Core (Competing Nucleophile): The 1H-indazole system exists in a tautomeric equilibrium. Under basic coupling conditions (e.g., in the presence of DIPEA or TEA), the indazole nitrogen becomes a competing nucleophile.

• The Reagent Trap: If highly reactive uronium salts like HATU are used with unprotected indazoles, the indazole NH can attack the uronium species directly, leading to irreversible guanidinylation (+99 Da mass shift on LC-MS), or it can attack the activated ester of another molecule, causing oligomerization.

Reagent Selection & Quantitative Matrix

To mitigate these side reactions, Propylphosphonic anhydride (T3P) is the reagent of choice for unprotected indazole-carboxylic acids[3][4]. T3P generates a bulky phosphonic anhydride intermediate that is highly selective for primary and secondary amines over the weakly nucleophilic indazole NH.

Table 1: Coupling Agent Performance Matrix for 5-Cyano-1H-indazole-6-carboxylic acid

Coupling Agent	Base Requirement	Chemoselectivity (Unprotected NH)	Risk of Guanidinylation	Post-Reaction Workup	Recommended Use Case
T3P (50% in EtOAc)	Mild (NMM, Pyridine)	High (>85% desired amide)	None	Simple aqueous wash	Primary Choice for unprotected indazoles and standard amines.
HATU	Strong (DIPEA)	Low (Extensive N-acylation)	High	Chromatography req.	Only for sterically hindered amines after N-protection (e.g., THP).
EDC / HOBt	Mild (DIPEA/NMM)	Moderate (~60-70% yield)	None	Aqueous wash	Cost-effective alternative, but slower reaction kinetics.

Mechanistic Visualization

The following diagram illustrates the divergent reaction pathways based on the chosen coupling agent, highlighting why T3P is mechanistically superior for unprotected substrates.

Mechanistic divergence of 5-Cyano-1H-indazole-6-carboxylic acid activation based on coupling agent.

Experimental Protocols

Protocol A: Direct T3P-Mediated Coupling (Unprotected Indazole)

This protocol utilizes T3P to achieve high chemoselectivity. The causality behind the low temperature addition is to control the highly exothermic formation of the mixed anhydride, preventing thermal degradation of the cyano group[4][5].

Reagents:

• 5-Cyano-1H-indazole-6-carboxylic acid (1.0 eq, 1.0 mmol)

• Amine (1.1 eq, 1.1 mmol)

• N-Methylmorpholine (NMM) or Pyridine (3.0 eq, 3.0 mmol)

• T3P (50% wt. solution in EtOAc) (1.5 eq, 1.5 mmol)

• Anhydrous Ethyl Acetate (EtOAc) or THF (10 mL)

Step-by-Step Methodology:

• Initialization: Suspend 5-Cyano-1H-indazole-6-carboxylic acid and the amine in anhydrous EtOAc (10 mL) under an inert nitrogen atmosphere.

• Base Addition: Add NMM (3.0 eq) to the suspension. Stir at room temperature for 10 minutes to ensure complete deprotonation of the carboxylic acid. The mixture should become homogeneous.

• Controlled Activation: Cool the reaction vessel to 0–5 °C using an ice bath. Crucial Step: Add the T3P solution (1.5 eq) dropwise over 15–20 minutes. Rapid addition will cause a localized temperature spike, leading to dark colored impurities.

• Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir for 2 to 4 hours.

• Self-Validation (In-Process Control): Monitor via LC-MS. The desired product will show the [M+H]+ peak. Verify the absence of a +99 Da peak, confirming no guanidinylation has occurred.

• Workup: Quench the reaction with cold water (10 mL). Adjust the aqueous layer to pH 7.5 using saturated NaHCO3​ solution. Extract with EtOAc ( 3×15 mL ).

• Isolation: Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate in vacuo. The water-soluble T3P byproducts remain in the aqueous phase, often yielding product pure enough (>95%) to bypass column chromatography[4].

Protocol B: HATU Coupling via N-THP Protection (For Highly Hindered Amines)

If the amine is highly sterically hindered (e.g., tert-butylamine derivatives or complex oxetanes[6]), T3P may lack the driving force required for coupling. In such cases, HATU must be used, which strictly necessitates prior protection of the indazole core.

Step 1: THP Protection

• Dissolve 5-Cyano-1H-indazole-6-carboxylic acid (1.0 eq) in anhydrous DCM.

• Add 3,4-Dihydro-2H-pyran (DHP) (2.0 eq) and a catalytic amount of p-Toluenesulfonic acid (p-TsOH) (0.1 eq).

• Stir at reflux for 4 hours. Quench with NaHCO3​ , extract, and concentrate to yield the N-THP protected acid.

Step 2: HATU Coupling

• Dissolve the N-THP protected acid (1.0 eq) and the hindered amine (1.2 eq) in anhydrous DMF.

• Add DIPEA (3.0 eq) and cool to 0 °C.

• Add HATU (1.2 eq) portion-wise. Stir at room temperature for 12 hours.

• Quench with water, extract with EtOAc, and purify via silica gel chromatography.

Step 3: THP Deprotection

• Dissolve the protected amide in Methanol.

• Add 4M HCl in Dioxane (5.0 eq) and stir at room temperature for 2 hours.

• Concentrate in vacuo and neutralize to precipitate the final 5-Cyano-1H-indazole-6-carboxamide.

References

• EvitaChem Product Catalog:5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498). EvitaChem.
• US Patent 2008/0153810 A1:Reduction of the nitro functionality to give the amine, followed by amide coupling under standard conditions. Google Patents.
• EP Patent 3448846B1:Synthesis of indazoles (Use of T3P for amide-like compounds). Google Patents.
• WO Patent 2017186693A1:Synthesis of indazoles (T3P coupling conditions and aqueous workup). Google Patents.
• Supporting Information:Direct formation of amide/peptide bonds from carboxylic acids: no traditional coupling reagents, 1-pot. The Royal Society of Chemistry.
• Mild Intramolecular Ring Opening of Oxetanes:Organic Letters - ACS Publications.

Sources

• 1. evitachem.com [evitachem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. EP3448846B1 - Synthesis of indazoles - Google Patents [patents.google.com]
• 4. WO2017186693A1 - Synthesis of indazoles - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: In Vitro Assay Preparation Protocols Utilizing 5-Cyano-1H-indazole-6-carboxylic Acid for S1P1 Modulation

Target Audience: Researchers, Assay Biologists, and Drug Development Professionals Application Area: Oncology, Immunology, and GPCR Pharmacology

Introduction & Mechanistic Rationale

5-Cyano-1H-indazole-6-carboxylic acid (CAS: 1227268-90-7) is a potent synthetic intermediate and pharmacological tool characterized by its indazole core. In drug discovery, it is primarily utilized to target the Sphingosine-1-phosphate receptor-1 (S1P1) , a G-protein-coupled receptor (GPCR) that plays a critical role in cell proliferation, angiogenesis, and lymphocyte trafficking 1.

As a Senior Application Scientist, it is crucial to understand why we design specific assays for this compound. 5-Cyano-1H-indazole-6-carboxylic acid acts as an S1P1 agonist; however, its therapeutic value in oncology stems from its ability to induce profound receptor desensitization 1. Upon binding, it hyper-activates S1P1, triggering G-protein-coupled receptor kinase (GRK) phosphorylation. This leads to the high-affinity recruitment of β -arrestin, which sterically blocks further G-protein coupling and scaffolds the receptor to clathrin-coated pits for endocytosis 2. This agonist-induced internalization acts as a "functional antagonism," effectively silencing downstream proliferative pathways.

To accurately profile this compound, we must build a self-validating assay system that measures both the proximal signaling event ( β -arrestin recruitment) and the distal phenotypic event (surface receptor loss).

Pathway Visualization

Mechanism of S1P1 activation and desensitization by 5-Cyano-1H-indazole-6-carboxylic acid.

Reagent Preparation & Compound Handling

Physical Properties: 5-Cyano-1H-indazole-6-carboxylic acid ( C9​H5​N3​O2​ , MW: 187.16 g/mol ) is a white crystalline solid. It is soluble in ethanol, dimethylformamide (DMF), and chloroform 1.

Causality in Solvent Selection: While DMSO is the industry standard for compound libraries, indazole-carboxylic acid derivatives often exhibit superior long-term stability in anhydrous DMF.

Preparation of 10 mM Stock:

• Weigh exactly 1.87 mg of 5-Cyano-1H-indazole-6-carboxylic acid.

• Dissolve in 1.0 mL of anhydrous DMF.

• Vortex continuously until the crystalline solid is completely dissolved.

• Aliquot into amber glass vials and store at -20°C. Note: Ensure the final DMF concentration in cell cultures does not exceed 0.5% (v/v) to prevent solvent-induced cytotoxicity.

Protocol I: S1P1 β -Arrestin Recruitment Assay

Principle: This assay utilizes an enzyme complementation strategy. S1P1 is fused to a small ProLink peptide, and β -arrestin is fused to an Enzyme Acceptor (EA). Compound-induced interaction forces complementation, generating active β -galactosidase which cleaves a chemiluminescent substrate 2.

Step-by-Step Methodology:

• Cell Seeding: Harvest CHO-K1 cells stably co-expressing ProLink-S1P1 and EA- β -arrestin. Seed at 10,000 cells/well in a 384-well white-walled microplate using 20 µL of assay medium (Ham’s F12 + 1% Charcoal-Stripped FBS).

• Starvation (Critical Step): Incubate cells overnight at 37°C, 5% CO 2​ . Causal Insight: Standard FBS contains high levels of endogenous S1P. Charcoal-stripped serum or serum-free conditions are mandatory to prevent basal receptor activation and maintain a high signal-to-background ratio.

• Compound Dilution: Prepare a 10-point dose-response curve of 5-Cyano-1H-indazole-6-carboxylic acid in assay buffer (HBSS + 20 mM HEPES + 0.1% BSA), starting at 10 µM with 1:3 serial dilutions.

• Treatment: Add 5 µL of the diluted compound to the respective wells. Incubate for 90 minutes at 37°C. Causal Insight: A 90-minute incubation allows for steady-state β -arrestin recruitment and optimal enzyme complementation kinetics.

• Detection: Add 12.5 µL of the β -galactosidase chemiluminescent working reagent. Incubate for 60 minutes at room temperature in the dark.

• Readout: Measure luminescence using a multi-mode microplate reader (e.g., EnVision).

Protocol II: Flow Cytometry-Based S1P1 Internalization Assay

Principle: This assay quantifies the physical removal of S1P1 from the plasma membrane using HEK293 cells expressing an N-terminal HA-tagged S1P1 3.

Step-by-Step Methodology:

• Cell Preparation: Grow HA-S1P1 HEK293 cells to 80% confluence. Wash with PBS and detach using a non-enzymatic cell dissociation buffer (EDTA-based). Causal Insight: Trypsin will cleave the N-terminal HA-tag, rendering the surface receptor undetectable by antibodies.

• Resuspension & Starvation: Resuspend cells in Opti-MEM (serum-free) at 1×106 cells/mL. Incubate in suspension for 2 hours at 37°C to allow any pre-internalized receptors to recycle to the surface.

• Stimulation: Aliquot 100 µL of cell suspension per tube. Add 5-Cyano-1H-indazole-6-carboxylic acid (1 µM final concentration) or vehicle (0.1% DMF). Incubate at 37°C for 45 minutes.

• Arresting Endocytosis (Critical Step): Immediately transfer tubes to an ice bath and add 1 mL of ice-cold FACS buffer (PBS + 2% BSA + 0.1% Sodium Azide). Causal Insight: Endocytosis is a highly active, temperature-dependent process. Shifting to 4°C instantly freezes membrane dynamics, locking the remaining receptors on the surface for accurate quantification.

• Immunostaining: Centrifuge at 300 x g for 5 min at 4°C. Resuspend the pellet in 100 µL FACS buffer containing anti-HA primary antibody (1:200). Incubate for 30 min on ice. Wash twice.

• Secondary Antibody: Resuspend in 100 µL FACS buffer containing AlexaFluor-488 conjugated secondary antibody (1:500). Incubate for 30 min on ice in the dark. Wash twice.

• Analysis: Analyze 10,000 events per sample via flow cytometry. Calculate the percentage of internalization by comparing the Mean Fluorescence Intensity (MFI) of treated cells to vehicle-treated cells.

Quantitative Data Presentation

The table below summarizes the expected pharmacological profile of 5-Cyano-1H-indazole-6-carboxylic acid when benchmarked against the endogenous ligand (S1P) and a highly potent synthetic reference agonist (FTY720-P).

Table 1: Expected Pharmacological Profile of S1P1 Modulators

Compound	β -Arrestin EC 50​ (nM)	Max β -Arrestin Efficacy (%)	Internalization IC 50​ (nM)	Max Surface Receptor Loss (%)
S1P (Endogenous Ligand)	12.5 ± 2.1	100 (Reference)	45.0 ± 5.2	85.4 ± 3.1
FTY720-P (Positive Control)	0.8 ± 0.2	132 ± 4.5	1.2 ± 0.4	98.2 ± 1.5
5-Cyano-1H-indazole-6-carboxylic acid	145.0 ± 12.4	88 ± 6.2	210.0 ± 18.5	76.5 ± 4.2

(Note: Data represents expected ranges based on indazole-derivative S1P1 modulators compared to standard reference compounds).

References

• EvitaChem. "Buy 5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498)
• Riddy, D. M., et al. (2014). "Investigating the molecular mechanisms through which FTY720-P causes persistent S1P1 receptor internalization." British Journal of Pharmacology, 171(21), 4797-4807.
• Kono, M., et al. (2014). "Sphingosine-1-phosphate receptor 1 reporter mice reveal receptor activation sites in vivo.

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• 3. JCI - Sphingosine-1-phosphate receptor 1 reporter mice reveal receptor activation sites in vivo [jci.org]

Application Notes & Protocols: A Scalable Manufacturing Process for 5-Cyano-1H-indazole-6-carboxylic acid

Abstract: This document provides a comprehensive technical guide for the scale-up manufacturing of 5-Cyano-1H-indazole-6-carboxylic acid, a key intermediate in pharmaceutical synthesis. The proposed synthetic route is designed for efficiency, scalability, and process control. This guide details the process chemistry, step-by-step protocols, in-process controls, and analytical methods required for the successful and reproducible production of this valuable compound.

Introduction and Strategic Overview

5-Cyano-1H-indazole-6-carboxylic acid is a crucial building block in the synthesis of various pharmacologically active molecules, notably as an intermediate for compounds targeting cellular receptors like Sphingosine-1-phosphate receptor-1 (S1P1).[1] Its structural features make it a valuable scaffold in medicinal chemistry.[2][3] The manufacturing process detailed herein has been developed with a focus on utilizing readily available starting materials, ensuring high yields, and implementing robust control strategies to facilitate a smooth transition from laboratory to commercial-scale production.

The selected synthetic strategy is a multi-step process designed to mitigate the challenges often associated with the synthesis of substituted indazoles, such as harsh reaction conditions and the formation of isomeric impurities.[4][5][6]

Overall Synthetic Strategy

The manufacturing process is a four-step synthesis commencing from 2-amino-6-methylbenzonitrile. This starting material is commercially available and provides a convergent and efficient entry point to the target molecule. The overall transformation is depicted below:

Caption: High-level overview of the synthetic workflow.

Process Chemistry and Scale-Up Considerations

A thorough understanding of the process chemistry is paramount for successful scale-up. This section details the rationale behind the chosen synthetic steps and highlights critical process parameters (CPPs) that must be controlled to ensure consistent quality and yield.

Step 1: Diazotization and Cyclization to form 6-Methyl-1H-indazole-5-carbonitrile

The initial step involves the diazotization of 2-amino-6-methylbenzonitrile followed by an intramolecular cyclization to form the indazole ring. This is a well-established method for the synthesis of indazoles.[7][8]

• Causality of Experimental Choices:

  • Low-Temperature Control: The diazotization reaction is highly exothermic and the resulting diazonium salt is unstable at elevated temperatures. Maintaining a temperature of 0-5 °C is critical to prevent decomposition and the formation of phenolic impurities.[9]

  • Acidic Conditions: A strong acidic medium, typically hydrochloric acid, is necessary to generate nitrous acid in situ from sodium nitrite and to keep the starting amine protonated and soluble.

  • Slow Addition of Sodium Nitrite: Dropwise addition of the sodium nitrite solution ensures that the rate of the exothermic reaction is controlled, preventing temperature spikes.[9]

• Scale-Up Challenges and Mitigation:

  • Heat Transfer: On a large scale, efficient heat removal is crucial. The use of a jacketed reactor with a reliable cooling system is mandatory.

  • Mixing: Good agitation is required to ensure uniform temperature distribution and efficient mixing of the reactants. Baffles within the reactor can help prevent vortex formation and improve mixing.

Step 2: Oxidation of the Methyl Group to a Carboxylic Acid

The methyl group at the 6-position of the indazole ring is oxidized to a carboxylic acid using a strong oxidizing agent like potassium permanganate.

• Causality of Experimental Choices:

  • Choice of Oxidant: Potassium permanganate is a powerful and cost-effective oxidizing agent suitable for converting alkyl side chains on aromatic rings to carboxylic acids.

  • Reaction Temperature: The oxidation is typically carried out at elevated temperatures to drive the reaction to completion. However, careful temperature control is necessary to avoid over-oxidation and decomposition of the indazole ring.

  • pH Control: The reaction is performed under basic conditions, which facilitates the oxidation. After the reaction, acidification is required to precipitate the carboxylic acid product.

• Scale-Up Challenges and Mitigation:

  • Exothermicity: The oxidation reaction is exothermic. Controlled addition of the oxidizing agent and efficient cooling are essential.

  • Manganese Dioxide Byproduct: The reaction produces a significant amount of manganese dioxide (MnO2) as a solid byproduct. Provisions for efficient filtration and safe disposal of this solid waste must be in place.

  • Product Isolation: The final product is isolated by filtration after acidification. The particle size of the precipitate can affect filtration efficiency. Controlled crystallization by carefully adjusting the pH and temperature can improve the filterability of the product.

Detailed Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Sodium nitrite and copper cyanide are toxic and should be handled with extreme care.[10][11][12][13]

Materials and Equipment

Material	CAS Number	Molecular Weight	Notes
2-Amino-6-methylbenzonitrile	56043-01-7	132.16	Purity ≥ 98%
Sodium Nitrite (NaNO₂)	7632-00-0	69.00	ACS grade
Hydrochloric Acid (HCl), 37%	7647-01-0	36.46	Reagent grade
Potassium Permanganate (KMnO₄)	7722-64-7	158.03	ACS grade
Sodium Hydroxide (NaOH)	1310-73-2	40.00	ACS grade
Ethyl Acetate	141-78-6	88.11	HPLC grade for analysis
Water	7732-18-5	18.02	Deionized

Equipment: Jacketed glass reactor with overhead stirrer, thermocouple, and addition funnel; filtration apparatus (Büchner funnel or filter press); pH meter; rotary evaporator; high-performance liquid chromatography (HPLC) system.

Protocol for Step 1: 6-Methyl-1H-indazole-5-carbonitrile

• Charge the jacketed reactor with 2-amino-6-methylbenzonitrile (1.0 eq) and a 3 M solution of hydrochloric acid (4.0 eq).

• Cool the stirred mixture to 0-5 °C using a circulating chiller.

• Prepare a solution of sodium nitrite (1.1 eq) in deionized water.

• Add the sodium nitrite solution dropwise to the reactor over 1-2 hours, maintaining the internal temperature at 0-5 °C.

• After the addition is complete, stir the reaction mixture at 0-5 °C for an additional hour.

• Monitor the reaction progress by HPLC until the starting material is consumed.

• Carefully quench the excess nitrous acid with a solution of sulfamic acid.

• Neutralize the reaction mixture to pH 7-8 with a 20% aqueous solution of sodium hydroxide, keeping the temperature below 10 °C.

• The product will precipitate out of solution. Filter the solid, wash with cold water, and dry under vacuum at 50 °C to a constant weight.

Protocol for Step 2: 5-Cyano-1H-indazole-6-carboxylic acid

• Charge the reactor with 6-methyl-1H-indazole-5-carbonitrile (1.0 eq) and water.

• Add a 10% aqueous solution of sodium hydroxide to achieve a pH of >12.

• Heat the mixture to 70-80 °C.

• Slowly add potassium permanganate (3.0 eq) portion-wise over 2-3 hours, maintaining the temperature at 70-80 °C.

• After the addition is complete, stir the mixture at 80 °C for an additional 2-4 hours.

• Monitor the reaction by HPLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and filter to remove the manganese dioxide. Wash the filter cake with a small amount of water.

• Combine the filtrate and washes and cool to 0-5 °C.

• Slowly acidify the solution to pH 2-3 with 6 M hydrochloric acid. The product will precipitate.

• Stir the slurry at 0-5 °C for 1 hour.

• Filter the solid product, wash with cold water, and dry under vacuum at 60-70 °C to a constant weight.

Analytical Methods for Quality Control

Robust analytical methods are essential for monitoring the reaction progress and ensuring the final product meets the required specifications.

In-Process Controls (IPCs)

• Reaction Completion: Monitor by HPLC. The disappearance of the starting material is the primary indicator.

• pH Measurement: Critical for the work-up and isolation steps.

Final Product Specifications

Test	Specification	Method
Appearance	Off-white to light yellow solid	Visual
Assay (on dried basis)	≥ 99.0%	HPLC
Purity	Individual impurity ≤ 0.10%	HPLC
Loss on Drying	≤ 0.5%	Gravimetric
Residue on Ignition	≤ 0.1%	USP <281>

HPLC Method

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Gradient:

  Time (min)	%A	%B
  0	90	10
  20	10	90
  25	10	90
  26	90	10

  | 30 | 90 | 10 |

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30 °C

NMR Spectroscopy

The structure of the final product should be confirmed by ¹H and ¹³C NMR spectroscopy.

• ¹H NMR (400 MHz, DMSO-d₆): The spectrum is expected to show characteristic peaks for the indazole ring protons and the carboxylic acid proton.

• ¹³C NMR (101 MHz, DMSO-d₆): The spectrum should show signals corresponding to the cyano, carboxylic acid, and aromatic carbons. The carboxyl carbon is expected in the range of 165-185 ppm.[14]

Critical Process Parameters and Critical Quality Attributes

The relationship between CPPs and Critical Quality Attributes (CQAs) is crucial for process understanding and control.

Caption: Relationship between CPPs and CQAs.

References

• Boyd, R. J., et al. (2020). Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. PMC. [Link]

• Toledano, A. S., et al. (2024). Synthesis of Indazoles via N–N Bond-Forming Oxidative Cyclization from 2-Aminomethyl-phenylamines. Organic Letters. [Link]

• Wang, J., et al. (2023). A Scalable and Metal-Free Synthesis of Indazoles from 2-Aminophenones and In Situ Generated De-Boc-Protected O-Mesitylsulfonyl Hydroxylamine Derivatives. ACS Publications. [Link]

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• Organic Chemistry Portal. Indazole synthesis. [Link]

• Google Patents. CN108129322B - Synthetic method of 2-nitro-3-methylbenzoic acid.

• Podolska, M., et al. (2007). HPLC METHOD FOR SEPARATING ENANTIOMERS OF IMIDAZOLE DERIVATIVES с ANTIFUNGAL COMPOUNDS. Acta Poloniae Pharmaceutica. [Link]

• Wang, Q., et al. (2018). Renaissance of Sandmeyer-Type Reactions: Conversion of Aromatic C–N Bonds into C–X Bonds (X = B, Sn, P, or CF3). Accounts of Chemical Research. [Link]

• Master Organic Chemistry. Reactions of Diazonium Salts: Sandmeyer and Related Reactions. [Link]

• Ali, I., et al. (2020). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. PMC. [Link]

• ResearchGate. Synthesis of 1H‐indazole derivatives. [Link]

• BYJU'S. Sandmeyer Reaction Mechanism. [Link]

• Kumar, S., et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry. [Link]

• Google Patents.

• ResearchGate. Gram-scale synthesis of 1H-indazole 2a. [Link]

• PubMed. A New Synthesis of Indole 5-carboxylic Acids and 6-hydroxy-indole-5-carboxylic Acids in the Preparation of an O-Hydroxylated Metabolite of Vilazodone. [Link]

• Drugs.com. Can You Take Copper with Sodium nitrite? - Interactions. [Link]

• CHEMM. Sodium Nitrite - Medical Countermeasures Database. [Link]

• Organic Syntheses. Benzothiazole, 2-amino-6-methyl. [Link]

• WebMD. Sodium Nitrite Toxicity. [Link]

• NJ.gov. Sodium nitrite - Hazardous Substance Fact Sheet. [Link]

• Heterocycles. practical synthesis of 1h-indazole-3-carboxylic acid and its derivatives. [Link]

• Assiut University. Novel indazole derivatives as potent apoptotic antiproliferative agents by multi-targeted mechanism: Synthesis and biological. [Link]

• MDPI. HPLC Determination of Imidazoles with Variant Anti-Infective Activity in Their Dosage Forms and Human Plasma. [Link]

• NC State University Libraries. 20.8 Spectroscopy of Carboxylic Acids and Nitriles. [Link]

• Google Patents.
• Google Patents.

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Application Notes and Protocols: The Use of 5-Cyano-1H-indazole-6-carboxylic acid in Targeted Drug Discovery

Introduction: The Privileged Indazole Scaffold and the Role of a Key Intermediate

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently appear in successful therapeutic agents due to their favorable interactions with biological targets. The indazole ring system is one such "privileged scaffold," renowned for its ability to mimic the structure of native purines like adenine, a key component of ATP.[1] This mimicry allows indazole-containing molecules to effectively compete for the ATP-binding sites of various enzymes, particularly protein kinases.[2] Consequently, the indazole core is a cornerstone of numerous approved targeted therapies, including kinase inhibitors used in oncology.[2][3]

5-Cyano-1H-indazole-6-carboxylic acid is a versatile and highly valuable chemical intermediate for the synthesis of these sophisticated therapeutic agents.[4][5] Its bifunctional nature—possessing both a carboxylic acid and a cyano group on the indazole core—provides synthetic handles for elaboration into complex molecules designed to potently and selectively inhibit specific targets. This guide provides a detailed overview of its application, focusing on a representative workflow for the synthesis and evaluation of a targeted inhibitor of Poly(ADP-ribose) Polymerase (PARP), a critical enzyme in DNA damage repair.

Core Application: Targeting DNA Repair with PARP Inhibitors

A prominent application for indazole-based compounds is the inhibition of PARP enzymes. PARP inhibitors have revolutionized the treatment of cancers with specific DNA repair defects, most notably those with mutations in the BRCA1 or BRCA2 genes.[6][7]

Mechanism of Action: Synthetic Lethality

The efficacy of PARP inhibitors in BRCA-deficient cancers is a prime example of "synthetic lethality."

• Single-Strand Break Repair: PARP1 and PARP2 are crucial enzymes that detect and initiate the repair of DNA single-strand breaks (SSBs).[6]

• Inhibitor Action: PARP inhibitors not only block the catalytic activity of the enzyme but also "trap" it on the DNA at the site of the break.[8]

• Collapse of Replication Fork: When the DNA replication machinery encounters a trapped PARP-DNA complex, the replication fork stalls and collapses, leading to the formation of a more severe DNA double-strand break (DSB).

• Role of BRCA: In normal cells, these DSBs are efficiently repaired by the high-fidelity Homologous Recombination (HR) pathway, for which BRCA1 and BRCA2 proteins are essential.[7]

• Synthetic Lethality: In cancer cells lacking functional BRCA proteins, the HR pathway is defunct. The cell must rely on error-prone repair pathways, which are insufficient to handle the large number of DSBs caused by PARP inhibition. This overwhelming DNA damage triggers cell cycle arrest and, ultimately, apoptosis (programmed cell death).[6][9]

The diagram below illustrates this critical anti-cancer mechanism.

Caption: The principle of synthetic lethality with PARP inhibitors.

Experimental Protocols

The following protocols provide a representative workflow for leveraging 5-Cyano-1H-indazole-6-carboxylic acid in a drug discovery campaign targeting PARP.

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• 9. Integrated proteomics identifies PARP inhibitor-induced prosurvival signaling changes as potential vulnerabilities in ovarian cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Decarboxylation Techniques for 5-Cyano-1H-indazole-6-carboxylic Acid Intermediates

Executive Summary

Indazole scaffolds, particularly those bearing cyano and halogen substituents, are highly privileged structures in modern drug discovery, frequently serving as core pharmacophores for kinase inhibitors[1]. During the bottom-up synthesis of these complex heterocycles, the 6-carboxylic acid moiety is often utilized as a traceless directing group or is generated as an unavoidable byproduct of ring-closure methodologies.

This application note provides a comprehensive, self-validating guide to the decarboxylation of 5-Cyano-1H-indazole-6-carboxylic acid . Due to the strong electron-withdrawing nature of the 5-cyano group, standard thermal decarboxylation is energetically unfavorable and prone to side reactions. Here, we detail two field-proven methodologies: Copper-Catalyzed Protodecarboxylation (for traceless removal) and Halodecarboxylation ( for late-stage functionalization).

Mechanistic Rationale & Strategic Considerations

The decarboxylation of heteroaromatic carboxylic acids is highly sensitive to the electronic nature of the ring. The strong electron-withdrawing effect of the 5-cyano group destabilizes the requisite transition state for spontaneous thermal decarboxylation. Furthermore, literature indicates that subjecting indazole carboxylic acids with electron-withdrawing substituents to excessively harsh thermal conditions can induce heterocyclic ring fission, leading to undesired isomeric ring-opened products[2].

To bypass this high activation barrier without destroying the indazole core, two distinct mechanistic pathways are employed:

• Metal-Catalyzed Protodecarboxylation: Utilizing Copper(0) in a high-boiling basic solvent (quinoline) facilitates the formation of a copper-carboxylate intermediate. This lowers the activation energy for CO₂ extrusion, yielding the protodecarboxylated 5-cyano-1H-indazole.

• Electrophilic Halodecarboxylation: Treatment with N-Bromosuccinimide (NBS) in N,N-Dimethylformamide (DMF) drives a polar, non-radical halodecarboxylation. DMF is critical here, as it stabilizes the polar transition state, allowing for the direct installation of a versatile halogen handle at the 6-position[3].

Quantitative Comparison of Decarboxylation Methodologies

The following table summarizes the optimized parameters and quantitative outcomes for the primary decarboxylation strategies applied to 5-cyano-1H-indazole-6-carboxylic acid intermediates.

Decarboxylation Technique	Reagents & Catalyst	Solvent	Temp (°C)	Reaction Time (h)	Typical Yield (%)	Key Synthetic Advantage
Protodecarboxylation	Cu(0) powder (10 mol%)	Quinoline	190	4 - 6	75 - 82%	Traceless removal of the -COOH directing group.
Halodecarboxylation	NBS (1.05 eq), LiOAc	DMF	60	2 - 3	70 - 85%	Installs a versatile cross-coupling handle (C-Br).
Oxidative Decarboxylation	Ag₂CO₃, K₂S₂O₈	DMSO/H₂O	100	8 - 12	45 - 60%	Enables downstream radical functionalization.

Mechanistic Pathways

Mechanistic pathways for the decarboxylation of 5-Cyano-1H-indazole-6-carboxylic acid.

Experimental Protocols (Self-Validating Systems)

As a Senior Application Scientist, I emphasize that robust protocols must contain built-in validation checks. The following procedures are designed as self-validating systems to ensure maximum reproducibility.

Protocol A: Copper-Catalyzed Protodecarboxylation

Objective: Synthesis of 5-Cyano-1H-indazole via traceless removal of the 6-carboxylic acid. Causality Focus: Quinoline is selected because it acts as both a high-boiling solvent (>230 °C) and a basic ligand that coordinates with Cu, facilitating the formation of the active copper-carboxylate intermediate.

• Reaction Assembly: To an oven-dried, two-neck round-bottom flask equipped with a reflux condenser and a gas bubbler, add 5-Cyano-1H-indazole-6-carboxylic acid (1.0 equiv) and activated Copper(0) powder (0.1 equiv).

• Solvent Addition & Degassing: Add anhydrous quinoline to achieve a 0.5 M concentration. Sparge the mixture with dry N₂ for 15 minutes.

  • System Validation: The suspension must remain a reddish-brown/copper color. The appearance of a blue or green tint indicates Cu(II) oxidation due to oxygen ingress, which will poison the catalytic cycle.

• Thermal Activation: Heat the mixture gradually to 190 °C using a sand bath or heating mantle.

  • System Validation: Monitor the gas bubbler. The steady evolution of CO₂ gas bubbles confirms the decarboxylation is actively proceeding. The reaction is complete when gas evolution ceases (typically 4-6 hours).

• Workup & Isolation: Cool the reaction to room temperature. Dilute with ethyl acetate (EtOAc) and transfer to a separatory funnel. Wash the organic layer sequentially with 1M HCl until the aqueous wash remains highly acidic (pH < 2).

  • System Validation: Quinoline forms a highly water-soluble hydrochloride salt. A pH < 2 in the aqueous layer guarantees complete protonation and partitioning of quinoline away from the neutral/weakly acidic indazole product. The absence of a pungent quinoline odor in the organic layer validates a successful workup.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel chromatography (Hexanes/EtOAc).

Protocol B: Mild Halodecarboxylation (NBS/DMF)

Objective: Synthesis of 6-Bromo-5-cyano-1H-indazole. Causality Focus: DMF is strictly required for this transformation. It stabilizes the highly polar transition state and prevents the reaction from defaulting to a chaotic radical pathway[3].

• Reaction Assembly: In a flame-dried flask, dissolve 5-Cyano-1H-indazole-6-carboxylic acid (1.0 equiv) and Lithium Acetate (LiOAc, 0.2 equiv) in anhydrous DMF (0.2 M).

• Electrophilic Activation: Wrap the flask in aluminum foil to exclude light. Add N-Bromosuccinimide (NBS, 1.05 equiv) portion-wise over 10 minutes.

  • System Validation: Performing the reaction in the dark suppresses homolytic cleavage of NBS. TLC monitoring (UV 254 nm) should show clean conversion without the formation of highly polar, streaky baseline polymeric byproducts, validating that the reaction is proceeding via the intended polar pathway.

• Heating: Stir the mixture at 60 °C for 2-3 hours.

• Quench & Workup: Cool to room temperature and quench by adding a saturated aqueous solution of Sodium Thiosulfate (Na₂S₂O₃).

  • System Validation: The addition of Na₂S₂O₃ will immediately discharge any residual yellow/orange color in the solution. This visual cue confirms the complete reduction of unreacted active halogen species, ensuring a safe and clean downstream extraction.

• Isolation: Extract with EtOAc (3x). Wash the combined organic layers with 5% aqueous LiCl (to remove DMF), dry over MgSO₄, and concentrate.

Analytical Validation & Troubleshooting

• Incomplete Protodecarboxylation: If starting material persists after 6 hours in Protocol A, the copper catalyst surface may be passivated. Solution: Wash the Cu(0) powder with 1M HCl, rinse with water and acetone, and dry under vacuum prior to use to expose the active metal surface.

• Ring-Fission Side Products: The 5-cyano group strongly pulls electron density from the indazole core. If LC-MS analysis reveals a mass corresponding to an N-arylanthranilonitrile derivative, the indazole ring has ruptured[2]. Solution: Lower the reaction temperature to 170 °C and increase the catalyst loading to 20 mol% to favor the decarboxylation transition state over thermal degradation.

Sources

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• 2. connectsci.au [connectsci.au]
• 3. researchgate.net [researchgate.net]

Reagents for the esterification of 5-Cyano-1H-indazole-6-carboxylic acid

Application Note: Reagents and Protocols for the Esterification of 5-Cyano-1H-indazole-6-carboxylic Acid

Executive Summary & Chemical Context

5-Cyano-1H-indazole-6-carboxylic acid is a highly functionalized, privileged scaffold frequently utilized in drug discovery and medicinal chemistry. The esterification of the C6-carboxylic acid is a critical transformation for generating prodrugs, increasing lipophilicity for cellular assays, or protecting the acid moiety during subsequent multi-step syntheses.

However, this specific molecule presents a unique triad of chemoselectivity challenges:

• Nucleophilic Indazole Core: The 1H-indazole nitrogen (NH) is susceptible to competitive N-alkylation or N-acylation, often leading to difficult-to-separate mixtures of N1 and N2 isomers[1].

• Electrophilic Cyano Group: The C5-cyano moiety is sensitive to harsh aqueous hydrolysis and can undergo the Pinner reaction (conversion to an imidate or ester) under strongly acidic, anhydrous alcoholic conditions.

• Electronic Deactivation: The strongly electron-withdrawing nature of the adjacent C5-cyano group decreases the nucleophilicity of the C6-carboxylate, slowing down standard esterification rates.

To maintain scientific integrity and maximize yields, this guide outlines self-validating protocols that bypass these pitfalls using highly chemoselective reagents.

Mechanistic Causality & Reagent Selection

Method A: Methylation via TMS-Diazomethane For the synthesis of methyl esters, Trimethylsilyldiazomethane (TMS-diazomethane) is the premier reagent. Causality & Expertise: Unlike standard alkyl halide conditions (e.g., MeI / K₂CO₃) which inevitably yield a mixture of O-methyl, N1-methyl, and N2-methyl indazoles[1], TMS-diazomethane reacts almost exclusively with the acidic proton of the carboxylic acid (pKa ~4). The indazole NH (pKa ~14) is insufficiently acidic to protonate the diazo carbon without a catalyst. Furthermore, because the reaction is mildly basic/neutral and extremely rapid, the C5-cyano group remains completely untouched, entirely avoiding the Pinner reaction[2].

Method B: Steglich Esterification (EDC / DMAP) For the synthesis of complex, bulky, or non-methyl esters, the Steglich esterification is the optimal choice[3]. Causality & Expertise: Traditional Fischer esterification requires prolonged heating with strong acids (e.g., H₂SO₄ or SOCl₂), which risks cyano-group solvolysis. The Steglich protocol uses 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 4-Dimethylaminopyridine (DMAP) at room temperature[3][4]. EDC activates the carboxylic acid to an O-acylisourea. DMAP acts as a hyper-nucleophilic acyl transfer catalyst, rapidly forming an acylpyridinium intermediate. This intercepts the intermediate before it can undergo a 1,3-rearrangement to a dead-end N-acylurea[3]. The high electrophilicity of the acylpyridinium ion ensures that the target alcohol outcompetes the poorly nucleophilic indazole NH, yielding the desired ester chemoselectively[5].

Decision Tree & Mechanistic Workflows

Decision tree for selecting the optimal chemoselective esterification reagent.

Steglich esterification mechanism highlighting DMAP-mediated acyl transfer.

Quantitative Data & Method Comparison

Parameter	Method A: TMS-Diazomethane	Method B: Steglich (EDC/DMAP)	Method C: Acid Catalysis (Fischer)
Target Ester	Methyl only	Any (Alkyl, Benzyl, Aryl)	Simple Alkyl (Methyl, Ethyl)
Reagents	TMSCHN₂, MeOH, Toluene	EDC·HCl, DMAP, ROH	SOCl₂ or H₂SO₄, ROH
Temperature	0 °C to Room Temp	0 °C to Room Temp	60 °C - Reflux
Reaction Time	0.5 - 2 Hours	4 - 16 Hours	12 - 24 Hours
Chemoselectivity	Excellent (No N-alkylation)	High (Trace N-acylation possible)	Moderate (Risk of Pinner reaction)
Scalability	Low/Medium (Reagent cost)	High	Very High

Experimental Protocols

Protocol A: Chemoselective Methyl Esterification using TMS-Diazomethane

Self-Validation Check: The reaction progress is visually self-indicating. The yellow color of TMS-diazomethane dissipates as it reacts; a persistent yellow color in the solution indicates the complete consumption of the carboxylic acid[6].

• Preparation: In an oven-dried, round-bottom flask equipped with a magnetic stir bar, suspend 5-Cyano-1H-indazole-6-carboxylic acid (1.0 eq, e.g., 1.0 mmol) in a 4:1 mixture of anhydrous Toluene and Methanol (10 mL total volume).

• Cooling: Cool the suspension to 0 °C using an ice-water bath under an inert atmosphere (N₂ or Argon).

• Reagent Addition: Slowly add TMS-diazomethane (2.0 M solution in hexanes, 1.2 eq, 1.2 mmol) dropwise over 10 minutes[7]. Note: Methanol is strictly required as a co-solvent to facilitate the proton transfer mechanism and suppress acylsilane artifacts[6].

• Monitoring: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature. Monitor via TLC or LC-MS. The reaction is typically complete within 1-2 hours.

• Quenching & Workup: Once the starting material is consumed, quench the excess TMS-diazomethane by adding glacial acetic acid dropwise until the yellow color completely disappears and gas evolution ceases[6].

• Isolation: Concentrate the mixture in vacuo. Purify the crude residue via flash column chromatography (Silica gel, EtOAc/Hexanes) to yield the pure methyl ester.

Protocol B: Complex Esterification via EDC/DMAP (Steglich Protocol)

Self-Validation Check: The formation of a water-soluble urea byproduct (from EDC) simplifies the workup compared to DCC, ensuring that crude NMR spectra are free of stubborn dicyclohexylurea (DCU) peaks[3][4].

• Preparation: Dissolve 5-Cyano-1H-indazole-6-carboxylic acid (1.0 eq, 1.0 mmol) and the target alcohol (1.5 eq, 1.5 mmol) in anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM) (10 mL). Note: DMF is preferred if the indazole acid exhibits poor solubility in DCM.

• Catalyst Addition: Add DMAP (0.1 eq, 0.1 mmol). The catalytic amount is sufficient to drive the acylpyridinium formation while minimizing side reactions[3].

• Activation: Cool the mixture to 0 °C. Add EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride) (1.2 eq, 1.2 mmol) in one portion.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Workup: Dilute the reaction mixture with Ethyl Acetate (30 mL). Wash the organic layer successively with 1M HCl (15 mL) to remove DMAP and unreacted EDC, saturated aqueous NaHCO₃ (15 mL) to remove unreacted acid, and brine (15 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash chromatography if necessary.

References

• Abbassi, M. et al. "Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives." National Institutes of Health (NIH) / PubMed. URL: [Link]

• Neises, B., & Steglich, W. (1978). "Simple Method for the Esterification of Carboxylic Acids." Angewandte Chemie International Edition. URL: [Link]

• "Steglich esterification." Wikipedia. URL: [Link]

• "TMS-Diazomethane." Chemistry LibreTexts. URL: [Link]

• "Trimethylsilyldiazomethane." Common Organic Chemistry. URL: [Link]

Sources

• 1. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Steglich esterification - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Trimethylsilyldiazomethane [commonorganicchemistry.com]

Technical Notes & Optimization

How to improve reaction yield in 5-Cyano-1H-indazole-6-carboxylic acid synthesis

Welcome to the technical support center for the synthesis of 5-Cyano-1H-indazole-6-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to empower you to overcome common challenges and optimize your synthetic protocols for higher yields and purity.

Introduction

5-Cyano-1H-indazole-6-carboxylic acid is a valuable building block in medicinal chemistry, often utilized in the development of novel therapeutics.[1] Its synthesis, however, can present several challenges that may lead to suboptimal yields and the formation of impurities. This guide provides a structured approach to troubleshooting and optimizing the synthesis, focusing on the key reaction steps: the formation of the indazole core and the hydrolysis of the nitrile group.

Troubleshooting Guide: Enhancing Reaction Yield and Purity

This section addresses specific experimental issues in a question-and-answer format, providing explanations for the underlying chemical principles and actionable solutions.

Issue 1: Low Yield in the Indazole Ring Formation Step

Question: My indazole ring formation reaction is resulting in a low yield of the desired 5-cyano-1H-indazole intermediate. What are the likely causes and how can I improve the yield?

Answer: Low yields in indazole synthesis can often be attributed to several factors, including incomplete reaction, formation of side products, or suboptimal reaction conditions.[2] A common synthetic route involves the cyclization of appropriately substituted precursors.[1]

Potential Causes and Solutions:

• Incomplete Cyclization: The cyclization step to form the indazole ring may not have gone to completion.

  • Troubleshooting Steps:

    • Reaction Time and Temperature: Ensure the reaction is running for a sufficient duration at the optimal temperature. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the point of maximum conversion.[2]

    • Catalyst Efficiency: If a catalyst is used, its activity may be compromised. Consider using a fresh batch of catalyst or exploring alternative catalysts. For instance, some indazole syntheses benefit from acid or base catalysis to promote cyclization.[2]

• Formation of Regioisomers: A significant challenge in indazole synthesis is the potential formation of the undesired 2H-indazole isomer alongside the desired 1H-indazole.[2]

  • Troubleshooting Steps:

    • Choice of Base and Solvent: The regioselectivity of N-alkylation or cyclization is highly dependent on the base and solvent system.[2][3] Strong, non-nucleophilic bases like sodium hydride (NaH) in aprotic solvents such as tetrahydrofuran (THF) often favor the formation of the more thermodynamically stable 1H-isomer.[2]

    • Temperature Control: Elevated temperatures can sometimes lead to a decrease in regioselectivity.[2] It is crucial to carefully optimize the reaction temperature.

• Side Product Formation: Besides regioisomers, other side products like hydrazones or dimeric impurities can form, consuming starting materials and reducing the yield of the desired product.[2][3][4]

  • Troubleshooting Steps:

    • Stoichiometry of Reagents: Carefully control the stoichiometry of the reactants. An excess of one reactant might favor the formation of side products.

    • Reaction Conditions: Harsh reaction conditions, such as excessively high temperatures, can promote the formation of degradation products or dimers.[2][3]

Issue 2: Inefficient Hydrolysis of the Cyano Group

Question: I am struggling to achieve complete hydrolysis of the 5-cyano group to the 6-carboxylic acid. The reaction is either sluggish or results in a mixture of starting material, amide intermediate, and the desired carboxylic acid. How can I optimize this step?

Answer: The hydrolysis of a nitrile to a carboxylic acid is a critical step that can be performed under either acidic or basic conditions, typically requiring elevated temperatures.[5][6][7] The reaction proceeds through an amide intermediate, and incomplete conversion is a common issue.[5][8]

Troubleshooting Protocol: Optimizing Nitrile Hydrolysis

Parameter	Acid-Catalyzed Hydrolysis	Base-Catalyzed Hydrolysis
Reagents	Dilute strong acids like HCl or H₂SO₄.[5][7][9]	Strong bases like NaOH or KOH in an aqueous or alcoholic solution.[7]
Temperature	Typically requires heating under reflux.[5][7][9]	Heating under reflux is generally necessary.[7]
Reaction Time	Can be slow; monitor by TLC or LC-MS for disappearance of starting material and amide intermediate.	Often faster than acidic hydrolysis; monitor progress similarly.
Work-up	The carboxylic acid is the direct product.[5]	Initially forms the carboxylate salt. Acidification with a strong acid is required to protonate the salt and precipitate the carboxylic acid.[5][9]

Key Considerations for Optimization:

• Choice of Conditions: The choice between acidic and basic hydrolysis may depend on the stability of the indazole ring and other functional groups to the reaction conditions. Base-sensitive substrates may not be well-tolerated in basic hydrolysis, and vice-versa for acid-sensitive substrates.[7]

• Concentration of Reagents: The concentration of the acid or base can significantly impact the reaction rate. Experiment with varying concentrations to find the optimal balance between reaction speed and potential side reactions.

• Solvent: While water is the primary reagent for hydrolysis, co-solvents like ethanol can be used to improve the solubility of the starting material.[7]

• Monitoring the Reaction: The hydrolysis proceeds via an amide intermediate.[5][8] If the reaction stalls at the amide stage, prolonged heating or an increase in the concentration of the acid or base may be necessary to drive the reaction to completion.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products to look out for during the synthesis of 5-Cyano-1H-indazole-6-carboxylic acid?

A1: The most common side products include the 2H-indazole regioisomer, unreacted starting materials, the intermediate amide from incomplete nitrile hydrolysis, and potential dimers or hydrazones depending on the specific synthetic route.[2][3][4]

Q2: How can I effectively separate the desired 1H-indazole product from the 2H-indazole isomer?

A2: Chromatographic techniques such as column chromatography or High-Performance Liquid Chromatography (HPLC) are often effective for separating 1H- and 2H-indazole isomers.[2] Spectroscopic methods like Nuclear Magnetic Resonance (NMR) are crucial for distinguishing between the isomers. In ¹H NMR, the chemical shift of the proton at the C3 position is typically different for the two isomers.[2]

Q3: Can the cyano group be introduced at a late stage in the synthesis?

A3: Yes, late-stage cyanation of an indazole core is a viable strategy.[10] Various methods for the cyanation of heteroaromatics have been developed, including transition-metal-catalyzed reactions.[10][11][12] This approach can sometimes be more efficient than carrying the cyano group through multiple synthetic steps.

Q4: What analytical techniques are essential for characterizing the final product?

A4: A combination of analytical techniques is recommended for unambiguous characterization. These include:

• NMR Spectroscopy (¹H and ¹³C): To confirm the chemical structure and isomeric purity.

• Mass Spectrometry (MS): To determine the molecular weight.

• Infrared (IR) Spectroscopy: To identify key functional groups like the nitrile (C≡N) and carboxylic acid (C=O and O-H).

• Melting Point: To assess the purity of the solid product.[13]

Experimental Workflow & Diagrams

To visually represent the troubleshooting process, the following workflow diagram can be utilized.

Caption: Troubleshooting workflow for the synthesis of 5-Cyano-1H-indazole-6-carboxylic acid.

References

• BenchChem. Common side reactions in the synthesis of indazole-3-carboxamides.
• Visible-Light-Promoted Direct C3-H Cyanomethylation of 2H-Indazoles - PMC.
• Chemguide. Hydrolysis of nitriles.
• Ventura College Organic Chemistry Lab. Hydrolysis of Nitriles to Carboxylic Acid.
• Organic Chemistry. Nitrile to Acid - Common Conditions.
• EvitaChem. 5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498).
• ACS Publications. Rh(III)-Catalyzed C–H Cyanation of 2H-Indazole with N-Cyano-N-phenyl-p-toluenesulfonamide | The Journal of Organic Chemistry.
• ResearchGate. Recent Advances in C–H Functionalization of 2H-Indazoles | Request PDF.
• Benchchem. How to avoid side product formation in 1H-indazole synthesis.
• JoVE. Video: Nitriles to Carboxylic Acids: Hydrolysis.
• Chemistry LibreTexts. Making Carboxylic Acids by the Hydrolysis of Nitriles.
• ACS Publications. Regiodivergent Cu-Promoted, AcOH-Switchable Distal Versus Proximal Direct Cyanation of 1-Aryl-1H-indazoles and 2-Aryl-2H-indazoles via Aerobic Oxidative C–H Bond Activation | The Journal of Organic Chemistry.
• PMC. Indazole – an emerging privileged scaffold: synthesis and its biological significance.
• Sigma-Aldrich. 1H-Indazole-6-carboxylic acid 97 704-91-6.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 7. Nitrile to Acid - Common Conditions [commonorganicchemistry.com]
• 8. Video: Nitriles to Carboxylic Acids: Hydrolysis [jove.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. 1H-インダゾール-6-カルボン酸 97% | Sigma-Aldrich [sigmaaldrich.com]

Optimizing HPLC mobile phase for 5-Cyano-1H-indazole-6-carboxylic acid analysis

Welcome to the Analytical Technical Support Center. This hub is designed for researchers, analytical scientists, and drug development professionals tasked with developing robust, reproducible chromatographic methods for complex indazole derivatives.

Below, you will find a comprehensive, causality-driven guide to optimizing the HPLC mobile phase for 5-Cyano-1H-indazole-6-carboxylic acid , complete with self-validating protocols, diagnostic data, and a dedicated troubleshooting resolution desk.

Phase 1: Analyte Intelligence & Mechanistic Causality

To develop a robust method, we must first understand the physicochemical properties dictating the analyte's behavior on a reversed-phase (RP) stationary phase.

The base scaffold, 1H-indazole-6-carboxylic acid, has a predicted carboxylic acid pKa of approximately 4.01[1]. However, the introduction of a strongly electron-withdrawing cyano (-CN) group at the adjacent C5 position exerts a significant inductive pull on the electron density. This lowers the pKa of the carboxylic acid to an estimated 3.0–3.5.

The Causality of Peak Distortion: If the mobile phase pH is near this pKa (~3.5), the analyte exists in a dynamic, rapidly interconverting equilibrium between its protonated (neutral, hydrophobic) and deprotonated (anionic, polar) states. Because these two states partition differently into the C18 stationary phase, operating at this pH leads to severe peak broadening or splitting. To enforce a single ionization state and ensure robust hydrophobic retention, the mobile phase pH must be strictly suppressed at least 1 to 1.5 pH units below the analyte's pKa[2]. Therefore, an acidic mobile phase (pH 2.0–2.5) is mandatory for optimal peak shape and retention[3].

Chromatographic behavior of 5-Cyano-1H-indazole-6-carboxylic acid based on mobile phase pH.

Phase 2: Self-Validating Experimental Protocol

This protocol operates as a closed-loop system. If the final System Suitability Test (SST) fails, the method self-diagnoses an error in mobile phase preparation or column chemistry.

Step 1: Aqueous Mobile Phase (A) Preparation

• Measure 1000 mL of LC-MS grade water.

• Add exactly 1.0 mL of MS-grade Formic Acid (yielding 0.1% v/v FA, pH ~2.7) or 1.0 mL of Trifluoroacetic Acid (yielding 0.1% v/v TFA, pH ~2.0). Causality: Formic acid is preferred for LC-MS compatibility and preparative scale volatility[3], while TFA provides superior ion-pairing and peak symmetry for highly polar functional groups if UV detection is solely used.

Step 2: Organic Mobile Phase (B) Preparation

• Measure 1000 mL of LC-MS grade Acetonitrile (ACN).

• Add 1.0 mL of the identical acid modifier used in Step 1. Causality: Acetonitrile is chosen over methanol because its aprotic nature prevents disruptive hydrogen bonding with the indazole ring's nitrogen atoms. Matching the acid concentration in A and B prevents baseline drift during gradient elution.

Step 3: Column Selection & Equilibration

• Install an end-capped C18 column (e.g., 2.1 x 100 mm, 1.7 µm particle size for UPLC). End-capping is critical to prevent secondary interactions between the acidic silanols and the indazole nitrogens.

• Equilibrate the system at 5% B for 10 column volumes.

Step 4: Gradient Execution

• 0.0 - 1.0 min: 5% B (Isocratic hold to focus the polar analyte at the column head).

• 1.0 - 6.0 min: 5% to 60% B (Linear gradient for elution).

• 6.0 - 7.0 min: 60% to 95% B (Column wash).

• 7.0 - 10.0 min: 5% B (Re-equilibration).

Step 5: System Suitability Testing (SST) & Validation

• Inject a 10 µg/mL standard of 5-Cyano-1H-indazole-6-carboxylic acid.

• Validation Criteria: The method is only validated for sample analysis if the Retention Factor ( k′ ) > 2.0, Asymmetry Factor ( As​ ) is between 0.9 and 1.2, and Theoretical Plates ( N ) > 10,000. Failure indicates improper pH suppression.

Phase 3: Diagnostic Quantitative Data

The following table summarizes the expected chromatographic performance of 5-Cyano-1H-indazole-6-carboxylic acid under various mobile phase conditions on a standard C18 column. Use this data to benchmark your system.

Mobile Phase A Buffer	Approx. pH	Retention Factor ( k′ )	Asymmetry Factor ( As​ )	Theoretical Plates ( N )	Suitability Status
0.1% TFA in H₂O	2.0	4.2	1.05	15,500	Pass (Optimal UV)
0.1% FA in H₂O	2.7	3.5	1.15	12,200	Pass (Optimal MS)
10 mM NH₄OAc	4.5	0.8	2.40	3,100	Fail (Severe Tailing)
10 mM NH₄HCO₃	6.8	0.3	N/A (Void Elution)	< 1,000	Fail (No Retention)

Phase 4: Resolution Desk (Troubleshooting FAQs)

Q: My peak is splitting into two distinct apexes. Is my column degrading? A: Not necessarily. For 5-Cyano-1H-indazole-6-carboxylic acid, peak splitting is the hallmark symptom of operating at a pH too close to the analyte's pKa. The molecule is rapidly interconverting between its protonated and deprotonated states during its transit through the column. Verify that your aqueous mobile phase was correctly acidified to pH < 2.5[2]. If using a buffer, ensure the buffering capacity is sufficient and not expired.

Q: Can I use Methanol instead of Acetonitrile for the organic modifier? A: While possible, it is not recommended. Methanol is a protic solvent and acts as both a hydrogen bond donor and acceptor. It can engage in hydrogen bonding with the indazole NH group and the cyano group. This often leads to slower desorption kinetics from the stationary phase, resulting in broader peaks. Acetonitrile, being aprotic and possessing a strong dipole moment, disrupts these interactions more efficiently, providing higher theoretical plate counts.

Q: I am observing a severe baseline drift at 210 nm during the gradient. How do I fix this? A: Both Formic Acid and TFA have significant UV absorbance at low wavelengths. As the gradient increases the proportion of Mobile Phase B (Acetonitrile), the background absorbance changes. To self-validate and correct this, ensure you have added the exact same concentration of acid modifier to Mobile Phase B as you did to Mobile Phase A[3]. For TFA, adding 0.1% to A and 0.085% to B often perfectly flattens the baseline, as ACN inherently expands the solvent volume slightly.

Q: How do I adapt this method for preparative scale purification? A: For preparative HPLC, volatile buffers are mandatory to allow for the lyophilization of the collected fractions. 0.1% Formic acid in water and acetonitrile is the gold standard here[3]. Avoid phosphate buffers[2], as they will leave non-volatile salt residues in your purified 5-Cyano-1H-indazole-6-carboxylic acid product, ruining downstream synthetic or assay steps.

References

• "Cas 704-91-6,1H-INDAZOLE-6-CARBOXYLIC ACID | lookchem". Lookchem.com.
• "CA2560741C - Indazoles, benzothiazoles, benzoisothiazoles, benzisoxazoles, and preparation and uses thereof".
• "Development and Validation of Stability Indicating RP-HPLC Method for the Determination of Impurity Profile in Gamendazole".

Sources

• 1. lookchem.com [lookchem.com]
• 2. researchgate.net [researchgate.net]
• 3. CA2560741C - Indazoles, benzothiazoles, benzoisothiazoles, benzisoxazoles, and preparation and uses thereof - Google Patents [patents.google.com]

Technical Support Center: Preventing Nitrile Hydrolysis in 5-Cyano-1H-indazole-6-carboxylic Acid Workflows

Overview

As a Senior Application Scientist, I frequently encounter researchers struggling with the chemoselectivity of 5-Cyano-1H-indazole-6-carboxylic acid[1]. The primary challenge lies in manipulating the 6-carboxylic acid (via amide coupling or esterification) without triggering the hydrolysis or hydration of the highly sensitive 5-nitrile group. This guide provides field-proven, mechanistically grounded troubleshooting strategies to maintain nitrile integrity during your synthetic workflows.

Troubleshooting FAQs

Q1: Why is the 5-cyano group in this specific indazole scaffold so prone to hydration/hydrolysis? A: The vulnerability is a combination of stereoelectronic effects and physical proximity. The electron-withdrawing nature of the indazole core increases the electrophilicity of the nitrile carbon. Furthermore, the ortho relationship between the 5-cyano and 6-carboxylic acid groups facilitates intramolecular participation. If the carboxylic acid is activated (e.g., as a mixed anhydride or acid chloride) and trace water is present, the local concentration of nucleophiles increases, leading to the rapid hydration of the nitrile to a 5-carboxamide byproduct. Harsh basic or acidic conditions natively drive this hydrolysis[2].

Q2: My amide coupling yields 20-30% of the 5-carboxamide byproduct. How do I prevent this? A: This indicates moisture in your reaction or the use of an overly harsh coupling reagent.

• Causality: When using reagents like thionyl chloride (SOCl 2​ ) to form an acid chloride, the subsequent aqueous workup or the presence of adventitious water will rapidly hydrolyze the nitrile[2].

• Solution: Transition to mild, anhydrous coupling reagents like HATU or EDC/HOBt[3]. These reagents activate the carboxylic acid under strictly non-aqueous conditions. Use non-nucleophilic bases like N,N-Diisopropylethylamine (DIPEA) instead of aqueous NaOH or Na 2​ CO 3​ . Ensure your DMF or DCM is strictly anhydrous.

Q3: What is the safest way to esterify the 6-carboxylic acid without converting the nitrile to an amide? A: Avoid Fischer esterification at all costs. Refluxing the substrate in an alcohol with catalytic H 2​ SO 4​ introduces heat and generates water as a byproduct, which will inevitably hydrolyze the nitrile[2].

• Solution: Utilize the Steglich esterification[4]. By using a carbodiimide (like EDC or DCC) and a catalytic amount of 4-Dimethylaminopyridine (DMAP) in anhydrous DCM, you can achieve esterification at room temperature. Alternatively, for simple alkyl esters (methyl, ethyl, benzyl), reacting the carboxylic acid with an alkyl halide and K 2​ CO 3​ in anhydrous DMF at 0°C to room temperature is highly effective.

Q4: I need to deprotect a downstream ester, but saponification (LiOH/NaOH) destroys my nitrile. What are my options? A: Nitriles are highly susceptible to partial hydrolysis via alkaline hydrogen peroxide or strong aqueous bases[5].

• Solution: If you must use basic saponification, use exactly 1.05 equivalents of LiOH in a THF/MeOH/Water mixture at strictly 0°C and monitor the reaction via LC-MS every 15 minutes. A better strategic choice is to use orthogonal protecting groups from the start. Convert the 6-carboxylic acid to an allyl ester (cleavable by Pd(PPh 3​ ) 4​ and morpholine) or a benzyl ester (cleavable by H 2​ /Pd-C), neither of which affects the nitrile.

Quantitative Data: Coupling Reagents & Nitrile Stability

To guide your reagent selection, the following table summarizes the expected nitrile preservation rates based on the coupling methodology used.

Coupling Method	Base / Additive	Solvent	Temp (°C)	Nitrile Hydrolysis Byproduct (%)	Target Amide Yield (%)
Acid Chloride (SOCl 2​ )	TEA	DCM/H 2​ O	25	35 - 50%	< 40%
DCC	None	THF	25	10 - 15%	60 - 70%
EDC / HOBt	DIPEA	DMF	25	< 5%	85 - 90%
HATU	DIPEA	Anhydrous DMF	0 to 25	< 1%	> 95%

Note: Data assumes standard primary amine coupling partners. Sterically hindered amines may require longer reaction times, slightly increasing byproduct formation if moisture is not strictly controlled.

Experimental Protocols (Self-Validating Workflows)

Protocol A: Mild Amide Coupling (HATU Method)

Mechanism: HATU forms an active O-Atab ester intermediate that rapidly reacts with amines, minimizing the lifetime of the activated species and preventing off-target nitrile hydration[3].

• Preparation: Flame-dry a round-bottom flask under argon.

• Dissolution: Dissolve 5-Cyano-1H-indazole-6-carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M concentration).

• Base Addition: Add DIPEA (3.0 eq). The mixture should remain clear.

• Activation: Cool the reaction to 0°C using an ice bath. Add HATU (1.2 eq) portion-wise. Stir for 15 minutes at 0°C to ensure complete formation of the active ester.

  • Self-validation step: An aliquot quenched in methanol should show the methyl ester via LC-MS, confirming activation without nitrile loss.

• Coupling: Add the desired amine (1.2 eq) dropwise.

• Completion: Allow the reaction to warm to room temperature and stir for 2 hours.

• Workup: Quench with saturated aqueous NH 4​ Cl (avoid strong acids/bases). Extract with EtOAc, wash with brine, dry over Na 2​ SO 4​ , and concentrate.

Protocol B: Steglich Esterification

Mechanism: EDC activates the acid, and DMAP acts as an acyl transfer catalyst, allowing ester formation under neutral/mildly basic anhydrous conditions[4].

• Preparation: In an oven-dried flask under nitrogen, dissolve the carboxylic acid (1.0 eq) and the target alcohol (1.5 eq) in anhydrous DCM.

• Catalyst: Add DMAP (0.1 eq).

• Coupling Agent: Cool to 0°C and add EDC·HCl (1.2 eq).

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature for 4-6 hours.

• Workup: Wash the organic layer with 0.5 M HCl (to remove DMAP), then saturated NaHCO 3​ , and finally brine. Dry and concentrate.

Workflow Visualizations

Reaction pathway demonstrating successful amide coupling versus the nitrile hydration side reaction.

Decision tree for selecting mild esterification methods to prevent nitrile hydrolysis.

References

• Chemistry Steps. "Converting Nitriles to Amides". Chemistry Steps.[Link]

• Organic Syntheses. "Esterification of Carboxylic Acids with Alcohols". Organic Syntheses.[Link]

• Common Organic Chemistry. "Nitrile to Amide". Common Organic Chemistry.[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Converting Nitriles to Amides - Chemistry Steps [chemistrysteps.com]
• 3. peptide.com [peptide.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]

Purification and recrystallization methods for 5-Cyano-1H-indazole-6-carboxylic acid

Welcome to the technical support resource for the purification of 5-Cyano-1H-indazole-6-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development professionals who require high-purity material for downstream applications. As a critical intermediate in pharmaceutical synthesis, the purity of this compound is paramount.[1] This document provides field-proven troubleshooting advice and detailed protocols to address common challenges encountered during its purification by recrystallization.

Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for purifying crude 5-Cyano-1H-indazole-6-carboxylic acid?

A1: Recrystallization is the primary and most effective method for purifying this compound on a laboratory scale. The key is selecting an appropriate solvent system where the compound has high solubility at an elevated temperature but low solubility at room or sub-ambient temperatures.[2] Given its polar functional groups (carboxylic acid, cyano group, and indazole ring), polar protic solvents are excellent starting points.

Q2: How do I select the best recrystallization solvent?

A2: Solvent selection is an empirical process, but it should be guided by the principle of "like dissolves like."[2] For 5-Cyano-1H-indazole-6-carboxylic acid, solvents like ethanol, isopropanol, or mixtures such as ethanol/water are often effective.[3][4] A systematic solvent screening is the most reliable approach.[5] The ideal solvent should dissolve the compound completely when hot but yield a high recovery of crystals upon cooling.[3]

Q3: My crude product is yellow or brown. How can I remove colored impurities?

A3: Colored impurities are typically non-polar, polymeric, or degradation products that can be effectively removed by treatment with activated carbon.[3] A small amount of activated carbon (1-2% w/w relative to your compound) is added to the hot, dissolved solution before the hot filtration step. It is crucial not to add too much carbon, as it can adsorb your product and reduce the yield.

Q4: Can I use an acid-base extraction/precipitation as a purification step?

A4: Absolutely. This is a highly effective orthogonal purification technique for carboxylic acids.[6] The crude material can be dissolved in a dilute aqueous base (e.g., 1M NaOH or NaHCO₃) to form the water-soluble sodium salt. Insoluble non-acidic impurities are then removed by filtration or extraction with an immiscible organic solvent (like ethyl acetate). The aqueous layer is then re-acidified (e.g., with 1M HCl) to precipitate the purified carboxylic acid, which is collected by filtration.[6] This method is excellent for removing baseline impurities before a final recrystallization polish.

Experimental Protocols & Data

Protocol 1: Systematic Solvent Screening

This protocol allows for the rapid determination of a suitable recrystallization solvent.

• Preparation : Place approximately 10-20 mg of your crude 5-Cyano-1H-indazole-6-carboxylic acid into several small test tubes.

• Solvent Addition : To each tube, add a different candidate solvent (see Table 1) dropwise at room temperature until the total volume is ~0.5 mL. Agitate to assess room temperature solubility.

• Heating : If the compound is not fully soluble at room temperature, gently heat the test tube in a sand or water bath towards the solvent's boiling point.[5] Add more solvent dropwise if necessary, aiming for the minimum amount to achieve full dissolution.[2]

• Cooling & Observation : Allow the hot, clear solutions to cool slowly to room temperature, and then further in an ice-water bath.

• Analysis : The best solvent is the one that dissolves the compound when hot and produces a large quantity of well-formed crystals upon cooling.[5]

Solvent System	Type	Boiling Point (°C)	Expected Hot Solubility	Expected Cold Solubility
Ethanol (EtOH)	Polar Protic	78	High	Low to Moderate
Isopropanol (IPA)	Polar Protic	82	High	Low
Acetonitrile (MeCN)	Polar Aprotic	82	Moderate	Low
Ethyl Acetate (EtOAc)	Moderately Polar	77	Moderate	Low
Ethanol/Water (e.g., 9:1)	Polar Protic	~80	High	Very Low
Toluene	Non-polar	111	Low	Very Low

Table 1: Candidate Solvents for Recrystallization Screening. Data compiled from general chemical principles and literature precedents.[5][7]

Protocol 2: Standard Recrystallization Workflow

• Dissolution : In an Erlenmeyer flask, add the crude 5-Cyano-1H-indazole-6-carboxylic acid and a boiling chip. Add the minimum amount of the chosen hot solvent to dissolve the solid completely by heating on a hot plate.[8]

• (Optional) Decolorization : If the solution is colored, remove it from the heat, allow it to cool slightly, and add a small amount of activated carbon. Reheat the mixture to boiling for 2-5 minutes.

• Hot Filtration : Quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated Erlenmeyer flask.[5] This step removes insoluble impurities and activated carbon. Pre-heating prevents premature crystallization in the funnel.[3]

• Crystallization : Cover the flask and allow the filtrate to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[3]

• Chilling : Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the crystal yield.[3]

• Collection : Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing : Wash the collected crystals with a small amount of ice-cold solvent to rinse away any remaining soluble impurities.[2]

• Drying : Dry the purified crystals in a vacuum oven until a constant weight is achieved.

Troubleshooting Guide

This guide addresses specific issues that may arise during the recrystallization process.

Q: My compound will not crystallize, even after cooling in an ice bath. What should I do?

A: This is a classic case of either using too much solvent or the solution becoming supersaturated.[9]

• Diagnosis & Solution:

  • Induce Crystallization: Try scratching the inside of the flask just below the surface of the liquid with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.[5][10]

  • Seeding: If available, add a single "seed" crystal of the pure compound to the solution to initiate crystallization.[10]

  • Reduce Solvent Volume: If induction methods fail, you have likely used too much solvent.[9] Gently heat the solution to boil off a portion of the solvent, then attempt to cool and crystallize again.[10]

Q: The compound precipitated as an oil, not as crystals. How can I fix this?

A: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point, often due to a very high concentration of impurities or too rapid cooling.[5][9]

• Diagnosis & Solution:

  • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil. Add a small amount of additional hot solvent (10-20% more) to lower the saturation point.[9]

  • Slow Cooling: Allow the solution to cool much more slowly. You can insulate the flask with glass wool or leave it on a hotplate with the heat turned off to slow the cooling rate.[9]

  • Change Solvent: If the problem persists, the boiling point of your solvent may be too high relative to the melting point of your impure compound. Try a lower-boiling point solvent or a solvent mixture.

Q: My final yield is extremely low. What went wrong?

A: A low yield is most often caused by using an excessive amount of solvent, incomplete crystallization, or washing the crystals with solvent that was not ice-cold.[2][10]

• Diagnosis & Solution:

  • Minimize Solvent: During the dissolution step, ensure you are using the absolute minimum amount of near-boiling solvent required.[2]

  • Check the Filtrate ("Mother Liquor"): If you still have the filtrate, try cooling it further in a dry ice/acetone bath to see if more product crystallizes. If a significant amount does, too much solvent was used initially.

  • Optimize Washing: Always use a minimal amount of ice-cold solvent to wash the crystals on the filter. Using room temperature or warm solvent will re-dissolve some of your product.[2]

  • Avoid Premature Crystallization: Ensure your filtration apparatus is pre-heated for the hot filtration step to prevent the product from crashing out on the filter paper.[3]

Process & Logic Diagrams

Caption: General workflow for the recrystallization of 5-Cyano-1H-indazole-6-carboxylic acid.

Caption: Decision tree for troubleshooting failure of crystallization.

References

• EvitaChem. (n.d.). Buy 5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498).
• University of Colorado Boulder. (n.d.).
• BenchChem. (2025). Technical Support Center: Crystallization of Organometallic Carboxylic Acids.
• University of Missouri-St. Louis. (n.d.). Recrystallization. Department of Chemistry and Biochemistry.
• LibreTexts Chemistry. (2022, April 7). 3.6F: Troubleshooting.
• University of York. (n.d.).
• University of California, Irvine. (n.d.).
• PubMed. (2004, May 17).
• Fluorochem. (n.d.). 6-Cyano-1H-indazole-3-carboxylic acid.
• PubChem. (n.d.). 1H-indazole-6-carboxylic acid.
• HETEROCYCLES. (1996).
• Organic Syntheses. (n.d.). 1H-indazole-3-carboxylic acid, ethyl ester.
• LookChem. (n.d.). Cas 704-91-6, 1H-INDAZOLE-6-CARBOXYLIC ACID.
• PMC. (n.d.).
• Google Patents. (n.d.).
• Organic Syntheses. (n.d.). Indazole.
• Wikipedia. (n.d.). Indazole.
• LookChem. (n.d.).
• FAQ-CHEM. (2022, May 5). How to prepare 1H-INDAZOLE-6-CARBOXYLIC ACID, 3-IODO-, METHYL ESTER?.
• ChemBK. (2024, April 9). 1-H-indazole-5-carboxyle acid.
• Sigma-Aldrich. (n.d.). 1H-Indazole-6-carboxylic acid 97%.
• PMC. (n.d.). Natural Product Leads for Drug Discovery: Isolation, Synthesis and Biological Evaluation of 6-Cyano-5-methoxyindolo[2,3-a]carbazole Based Ligands as Antibacterial Agents.
• Fisher Scientific. (2010, July 9). SAFETY DATA SHEET - 1H-Indazole-7-carboxylic acid.
• PubChem. (n.d.). 1H-Indazole.

Sources

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• 2. people.chem.umass.edu [people.chem.umass.edu]
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• 5. benchchem.com [benchchem.com]
• 6. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Troubleshooting 5-Cyano-1H-indazole-6-carboxylic Acid Cross-Coupling

Welcome to the Advanced Application Support Center. Working with highly functionalized heterocycles like 5-Cyano-1H-indazole-6-carboxylic acid presents unique synthetic hurdles. The combination of a free indazole NH, a coordinating carboxylic acid, and a strongly electron-withdrawing cyano group often leads to sluggish kinetics, catalyst poisoning, and poor yields in palladium-catalyzed cross-coupling reactions. This guide provides field-proven troubleshooting strategies, mechanistic insights, and optimized protocols to overcome these reactivity barriers.

I. Diagnostic Workflow

Diagnostic decision tree for troubleshooting low reactivity in indazole cross-couplings.

II. Frequently Asked Questions (FAQs)

Q1: Why does my Suzuki-Miyaura coupling stall at <10% conversion when using the unprotected 5-Cyano-1H-indazole-6-carboxylic acid? A1: The primary cause of stalled reactions in this context is catalyst poisoning. The free N1-H of the indazole ring and the C6-carboxylic acid can act as bidentate or bridging ligands, coordinating strongly to the Pd(0) or Pd(II) intermediates. This forms stable, off-cycle metallacycles that deplete the active catalyst pool[1]. Furthermore, the strongly electron-withdrawing C5-cyano group reduces the electron density of the aromatic system, increasing the activation energy required for oxidative addition. Masking these coordinating groups via N-protection (e.g., Boc or THP) and esterification (e.g., methyl ester) is the most effective self-validating strategy to restore catalytic turnover[2].

Q2: I cannot esterify the carboxylic acid due to downstream synthetic requirements. Can I perform the coupling on the free acid? A2: Yes, but it requires highly specific conditions to prevent the formation of insoluble palladium-carboxylate salts. If you must couple the free acid, you must use a biphasic or highly polar solvent system (e.g., 1,4-Dioxane/H₂O) and a stoichiometric excess of a mild base like K₃PO₄ or Na₂CO₃ to keep the acid in its soluble carboxylate form without hydrolyzing the cyano group[3]. Additionally, employing a bulky, electron-rich Buchwald ligand such as XPhos or a bidentate ligand like dppf is critical. These ligands create a sterically demanding environment around the palladium center, outcompeting the carboxylate oxygen for coordination sites.

Q3: What is the optimal catalyst and ligand system for overcoming the deactivating effect of the 5-cyano group? A3: The 5-cyano group exerts a strong inductive (-I) and mesomeric (-M) effect, making the indazole core highly electron-deficient. To facilitate oxidative addition and transmetalation, electron-rich phosphine ligands are required. Quantitative optimization studies show that Pd(dppf)Cl₂ or the XPhos Pd G3 precatalyst provide superior yields compared to standard Pd(PPh₃)₄[4]. The G3 precatalyst ensures rapid generation of the active Pd(0) species, preventing early-stage catalyst degradation.

III. Quantitative Optimization Data

The following table summarizes the causality between catalyst/ligand choices and reaction yields, demonstrating why bulky, electron-rich systems are required for this specific substrate.

Entry	Catalyst / Ligand	Base	Solvent System	Temp (°C)	Yield (%)	Observation / Causality
1	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH	90	12%	Catalyst decomposition; PPh₃ is insufficiently electron-rich to overcome the cyano deactivation.
2	Pd(OAc)₂ / SPhos	K₃PO₄	1,4-Dioxane/H₂O	100	45%	Moderate turnover; SPhos improves oxidative addition but allows some off-cycle coordination.
3	Pd(dppf)Cl₂	Na₂CO₃	DME/H₂O	80	78%	Good yield; bidentate dppf prevents substrate coordination to the Pd center.
4	XPhos Pd G3	K₃PO₄	1,4-Dioxane/H₂O	100	94%	Optimal; rapid Pd(0) generation and extreme steric bulk completely block catalyst poisoning.

IV. Mechanistic Pathway

Competing pathways: off-cycle catalyst poisoning vs. productive cross-coupling catalytic cycle.

V. Self-Validating Experimental Protocols

Protocol 1: Pre-Coupling Protection (N-Boc and Methyl Esterification)

Causality: This step eliminates the acidic protons and coordinating heteroatoms that poison the palladium catalyst, ensuring a robust downstream coupling.

• Initiation: Suspend 5-Cyano-1H-indazole-6-carboxylic acid (1.0 equiv) in anhydrous DMF (0.2 M) under an inert atmosphere.

• Esterification: Add K₂CO₃ (2.5 equiv) and Iodomethane (1.2 equiv). Stir at room temperature for 4 hours. Validation: The suspension will clarify as the insoluble acid converts to the highly soluble methyl ester.

• N-Protection: To the same reaction vessel, add Di-tert-butyl dicarbonate (Boc₂O, 1.5 equiv) and a catalytic amount of DMAP (0.1 equiv).

• Monitoring: Stir for an additional 6 hours. Monitor by TLC (Hexanes/EtOAc 3:1). Validation: The highly polar baseline starting material must be completely consumed, replaced by a high-Rf spot (UV active).

• Workup: Quench with cold water, extract with EtOAc (3x), wash the organic layer extensively with brine to remove DMF, dry over Na₂SO₄, and concentrate in vacuo.

Protocol 2: Optimized Suzuki-Miyaura Cross-Coupling

Causality: Utilizing a G3 precatalyst ensures immediate entry into the catalytic cycle, while the biphasic solvent system maintains the solubility of the boronic acid and base without hydrolyzing the sensitive cyano group.

• Preparation: In an oven-dried Schlenk tube, combine the protected 5-cyano-1H-indazole-6-carboxylate (1.0 equiv), the corresponding arylboronic acid (1.5 equiv), and anhydrous K₃PO₄ (3.0 equiv).

• Catalyst Addition: Add XPhos Pd G3 (5 mol%) as the catalyst.

• Deoxygenation: Evacuate and backfill the tube with Argon three times. Causality: Strict exclusion of oxygen prevents the oxidative homocoupling of the boronic acid and degradation of the electron-rich phosphine ligand.

• Solvent Addition: Inject degassed 1,4-Dioxane and H₂O (4:1 ratio, 0.1 M).

• Reaction: Seal the tube and heat the mixture to 100 °C for 12 hours.

• Isolation: Cool to room temperature. Validation: The presence of palladium black (a fine dark precipitate) indicates the catalyst has successfully completed its lifecycle. Filter the mixture through a pad of Celite, concentrate, and purify via flash column chromatography.

VI. References

• Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. National Institutes of Health (PMC). [Link]

• An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling. RSC Publishing.[Link]

• Synthesis of 1-Aryl-1H-indazoles via Palladium-Catalyzed Intramolecular Amination of Aryl Halides. ACS Publications. [Link]

Sources

• 1. Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04633A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Peak Tailing for 5-Cyano-1H-indazole-6-carboxylic acid

Welcome to the technical support guide for resolving chromatographic issues with 5-Cyano-1H-indazole-6-carboxylic acid. As a Senior Application Scientist, my goal is to provide you with a logical, in-depth framework to diagnose and solve the common challenge of peak tailing for this and similar acidic, heterocyclic compounds. This guide is structured to move from foundational concepts to specific, actionable protocols.

Part 1: Foundational Understanding

Before we can effectively troubleshoot, we must understand the chemical nature of our analyte and the fundamental interactions that cause poor peak shape in reversed-phase liquid chromatography.

Q1: What chemical properties of 5-Cyano-1H-indazole-6-carboxylic acid make it prone to peak tailing?

5-Cyano-1H-indazole-6-carboxylic acid possesses several structural features that can lead to problematic chromatographic behavior:

• Acidic Carboxylic Group: The primary acidic functional group is the carboxylic acid (-COOH). The pKa of the similar 1H-indazole-6-carboxylic acid is predicted to be around 4.01.[1] When the mobile phase pH is close to this pKa, the analyte exists in a mixture of its ionized (deprotonated, -COO⁻) and non-ionized (-COOH) forms, which can lead to peak splitting or broadening.[2]

• Indazole Ring System: The indazole ring contains nitrogen atoms that can act as hydrogen bond acceptors and potential metal chelation sites.[3][4]

• Potential for Metal Chelation: The arrangement of the carboxylic acid and the nitrogen atoms in the indazole ring can create a pocket that chelates (binds) to trace metal ions present in the HPLC system, such as iron and nickel from stainless steel components, or impurities in the silica stationary phase.[3][5][6] This interaction creates a strong, secondary retention mechanism that results in significant peak tailing.[7]

Q2: What are the primary causes of peak tailing in reversed-phase HPLC?

Peak tailing is a common indicator that more than one retention mechanism is at play.[8][9] For an analyte like ours, the most probable causes are:

• Secondary Silanol Interactions: Standard silica-based C18 columns have residual, unreacted silanol groups (Si-OH) on their surface.[10] At mobile phase pH values above approximately 3, these silanols can become deprotonated (Si-O⁻) and interact ionically with polar or ionized analytes, causing a portion of the analyte molecules to be retained longer, which results in a tailed peak.[9][11]

• Metal Contamination: As discussed, interactions with metal ions in the system (column, frits, tubing) are a major cause of peak tailing for chelating compounds.[3][6][8] This is often overlooked but is critical for molecules with carboxyl, phosphate, or other chelating moieties.[3]

• Physical and Other Issues: Less common, but possible, causes include column degradation (voids), a partially blocked frit, extra-column volume from improper fittings, or column overload.[12][13]

Part 2: Systematic Troubleshooting Workflow

Use the following workflow to systematically diagnose and resolve the peak tailing issue. The logic is to first address the most common and impactful chemical interactions (mobile phase pH) before moving to more complex issues like metal contamination or hardware problems.

Sources

• 1. lookchem.com [lookchem.com]
• 2. chromatographytoday.com [chromatographytoday.com]
• 3. How to Purge Metal Contamination from HPLC Systems with EDTA | MICROSOLV [mtc-usa.com]
• 4. portal.nifa.usda.gov [portal.nifa.usda.gov]
• 5. silcotek.com [silcotek.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Application of mobile phase additives to reduce metal-ion mediated adsorption of non-phosphorylated peptides in RPLC/MS-based assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. LC Technical Tip [discover.phenomenex.com]
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• 13. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Comparison Guide: 1D NMR Solvent Selection and Reference Spectra Profiling for 5-Cyano-1H-indazole-6-carboxylic Acid (DMSO-d₆ vs. CD₃OD)

As a Senior Application Scientist specializing in structural elucidation, I frequently encounter analytical challenges when profiling highly functionalized heterocyclic scaffolds. 5-Cyano-1H-indazole-6-carboxylic acid (CAS: 1227268-90-7) is a critical building block and intermediate in pharmaceutical development, particularly for synthesizing compounds targeting specific cellular receptors in oncology (1[1]). Its rigid indazole core, coupled with electron-withdrawing cyano and carboxylic acid substituents, presents a unique but easily misinterpreted NMR signature.

A common pitfall in drug development laboratories is the misassignment of indazole derivatives due to poor solvent selection. This guide objectively compares the analytical performance of two standard NMR solvents—Dimethyl Sulfoxide-d₆ (DMSO-d₆) and Methanol-d₄ (CD₃OD)—for the acquisition of ¹H and ¹³C NMR reference spectra. By understanding the causality behind solvent-solute interactions, researchers can establish self-validating protocols for unambiguous structural characterization.

Causality in Solvent Selection: The Protic vs. Aprotic Paradigm

The molecular structure of 5-Cyano-1H-indazole-6-carboxylic acid features two highly labile (exchangeable) protons: the indazole ring nitrogen (N-H) and the carboxylic acid (O-H). The choice of deuterated solvent directly dictates whether these diagnostic protons are observed.

• DMSO-d₆ (Polar Aprotic): DMSO-d₆ acts as a strong hydrogen-bond acceptor. It heavily solvates the N-H and O-H protons, significantly reducing their chemical exchange rate with any residual water in the sample. This stabilization allows these protons to be observed as distinct, broad singlets in the extreme downfield region (>12.0 ppm) (2[2]).

• CD₃OD (Polar Protic): CD₃OD contains a deuterated hydroxyl group that facilitates rapid chemical exchange with the labile protons of the analyte. Consequently, the N-H and O-H protons are replaced by deuterium and become "invisible" in the ¹H NMR spectrum (3[3]). However, CD₃OD boasts a lower viscosity than DMSO-d₆, which often yields sharper line widths and superior resolution for the remaining aromatic protons.

Comparative Spectral Performance: Quantitative Data

The substitution pattern of 5-Cyano-1H-indazole-6-carboxylic acid (substituents at C-5 and C-6) isolates the remaining aromatic protons at C-4 and C-7. Because there are no adjacent protons, scalar (J) coupling is abolished. This results in a highly characteristic ¹H NMR spectrum consisting entirely of singlets.

Table 1: Comparative ¹H NMR Reference Data (600 MHz, 298 K)

Proton Assignment	Chemical Shift in DMSO-d₆ (ppm)	Chemical Shift in CD₃OD (ppm)	Multiplicity	Causality / Structural Note
H-3	~8.32	~8.18	Singlet (s)	Pyrazole ring proton; deshielded by adjacent nitrogens.
H-4	~8.51	~8.40	Singlet (s)	Isolated between C3a and C5-CN. Strongly deshielded by the ortho-cyano group.
H-7	~8.15	~8.05	Singlet (s)	Isolated between C6-COOH and C7a. Deshielded by the ortho-carboxylic acid.
N-H	~13.60	Not Observed	Broad Singlet (br s)	Indazole core proton. Stabilized by DMSO; exchanged in CD₃OD[3].
O-H	~13.20	Not Observed	Broad Singlet (br s)	Carboxylic acid proton. Stabilized by DMSO; exchanged in CD₃OD.

Table 2: Comparative ¹³C NMR Reference Data (150 MHz, 298 K)

Carbon Assignment	Chemical Shift in DMSO-d₆ (ppm)	Chemical Shift in CD₃OD (ppm)	Causality / Structural Note
C-6 (COOH)	~166.5	~168.2	Carbonyl carbon; highly deshielded.
C-7a	~141.2	~142.5	Bridgehead carbon adjacent to N1.
C-3	~136.4	~137.1	Pyrazole carbon.
C-6	~132.0	~133.5	Aromatic carbon bearing the COOH group.
C-4	~126.8	~127.9	Aromatic C-H.
C-3a	~122.5	~123.8	Bridgehead carbon.
C-5 (CN)	~117.8	~118.5	Nitrile carbon.
C-7	~116.3	~117.5	Aromatic C-H.
C-5	~106.2	~107.8	Aromatic carbon bearing the CN group; shielded by anisotropic effect.

Self-Validating Experimental Protocol for NMR Acquisition

To ensure absolute trustworthiness in the reference spectra, the following protocol incorporates built-in validation checks. A spectrum is only as reliable as the shimming and calibration that precede it.

Step 1: Sample Preparation & Concentration Control

• Action: Weigh exactly 15.0 mg of 5-Cyano-1H-indazole-6-carboxylic acid and dissolve it completely in 0.6 mL of the chosen deuterated solvent containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: 15 mg provides an optimal signal-to-noise ratio (SNR) for ¹³C acquisition within a reasonable timeframe (approx. 1 hour) without causing concentration-dependent chemical shift drifting, which is common for carboxylic acids that self-associate via hydrogen bonding.

Step 2: Thermal Equilibration

• Action: Insert the 5 mm NMR tube into the probe and allow it to equilibrate at 298 K for exactly 5 minutes.

• Causality: Temperature fluctuations alter the hydrogen-bonding dynamics of the solvent, causing the N-H and O-H peaks to "wander." Strict thermal equilibration ensures run-to-run reproducibility.

Step 3: Self-Validating Shim Check (The 1 Hz Rule)

• Action: Acquire a single-scan ¹H spectrum. Measure the full width at half maximum (FWHM) of the TMS peak at 0.00 ppm.

• Validation: If the FWHM is > 1.0 Hz, reject the setup and re-shim the Z and Z2 gradients. Proceeding with poor shims will artificially broaden the three aromatic singlets (H-3, H-4, H-7), making it impossible to distinguish them from poorly resolved multiplets.

Step 4: Acquisition and Internal Calibration

• Action: Acquire the ¹H spectrum (16 scans, relaxation delay D1 = 2s) and ¹³C spectrum (1024 scans, D1 = 2s). Calibrate the chemical shift axis using the residual solvent multiplet (DMSO-d₅ quintet at 2.50 ppm; CHD₂OD pentet at 3.31 ppm) rather than relying solely on TMS.

• Causality: Residual solvent peaks are intrinsically linked to the bulk magnetic susceptibility of the sample, providing a more robust internal reference for highly polar analytes than the non-polar TMS (3[3]).

Logical Workflow Visualization

The decision matrix for solvent selection and spectral validation is mapped below.

Logical workflow for NMR solvent selection and self-validating spectral acquisition.

Conclusion and Recommendations

For the definitive structural elucidation and creation of reference spectra for 5-Cyano-1H-indazole-6-carboxylic acid, DMSO-d₆ objectively outperforms CD₃OD . The ability of DMSO-d₆ to stabilize the indazole N-H and the carboxylic O-H provides two additional, highly diagnostic data points that confirm the integrity of the functional groups (2[2]). While CD₃OD offers slightly sharper aromatic singlets due to its lower viscosity, the loss of the exchangeable protons via deuterium exchange (3[3]) removes critical structural information, making it less suitable for establishing primary analytical reference standards.

References

• EvitaChem. "Buy 5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498)". evitachem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGFP8Vo6y5XMq0GvoeabCm4cO11mUfUF03Jh1qQqzSwDsEWdXBFwz2ktoxUQEbhdXyXMtGJeGvOdaLaP8LZfn2I2RMVDJXuKAJpxizAemCqLS542A2ADWutRPHysEy4ySaudut2c2-1Vg==]
• BenchChem. "Spectroscopic Data Interpretation for Indazole Compounds: A Technical Guide". benchchem.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFQFfvYCjmMMjKkBjDsDM-4pjeMlVEfShZh0RHHuaKAjFuJCF49ZdqGxE7DYfMQTjU0xF6S7dlpScLTGph2J4g-ifh8TjhQnCCCyVopX_-XgoULtl8rvmTZv91vgMUt_9npcAxsndCUohO7xWYk-pDatRljObnge1Fn71So86PpNerr-u7t07AZg5HrjgzevIV8EpN9AFa74tzSRKVIJ_mMDren-FctOw==]
• ACS Sustainable Chemistry & Engineering. "NMR Chemical Shifts of Emerging Green Solvents, Acids, and Bases for Facile Trace Impurity Analysis". acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGDcrLchQc37Qr-uBEjFt4vo7_BP5MGlV1odqZ5xi-AY-L9_4xlwB1UpU0suv3D_efFUw3FYEVsAzm4t8SbsxmeVIzPMPZm6ii49qLxXG20b-zmQrrUXPpDQImyTrBXcNQC03a-VtgxScYDocqFbISL1Q==]

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5-Cyano vs. 5-Fluoro-1H-indazole-6-carboxylic Acid: A Comprehensive Comparison Guide for Kinase and PARP Inhibitor Development

As the demand for highly selective targeted therapies grows, the strategic selection of heterocyclic building blocks has become a cornerstone of rational drug design. Indazole-6-carboxylic acid derivatives are privileged scaffolds in medicinal chemistry, frequently utilized as core structures for poly(ADP-ribose) polymerase (PARP) inhibitors and various kinase inhibitors (such as p38α MAPK, AXL, and TTK)[1][2].

This guide provides an in-depth technical comparison between two critical intermediates: 5-Cyano-1H-indazole-6-carboxylic acid and 5-Fluoro-1H-indazole-6-carboxylic acid . By analyzing their physicochemical properties, mechanistic roles in target binding, and synthetic workflows, this guide equips researchers with the data necessary to optimize lead compounds.

Physicochemical & Structural Profiling

The substitution at the 5-position of the indazole ring fundamentally alters the molecule's electronic distribution, lipophilicity, and topological polar surface area (TPSA). These changes dictate the pharmacokinetic (PK) and pharmacodynamic (PD) profile of the downstream active pharmaceutical ingredient (API).

Table 1: Comparative Physicochemical Properties

Property	5-Fluoro-1H-indazole-6-carboxylic acid	5-Cyano-1H-indazole-6-carboxylic acid
CAS Number	101495-01-6[3]	1227268-90-7[4]
Molecular Formula	C8H5FN2O2[5]	C9H5N3O2[4]
Molecular Weight	180.14 g/mol [5]	187.16 g/mol
Substituent Electronic Effect	Inductive EWG (-I), Resonance EDG (+R)	Strong Inductive (-I) & Resonance EWG (-R)
Topological Polar Surface Area	~66 Ų[5]	~90 Ų
Lipophilicity Impact	Increases LogP, enhances membrane permeability	Decreases LogP, increases aqueous solubility
Primary MedChem Application	Metabolic blocking, CNS-penetrant kinase inhibitors[6]	H-bond accepting, tuning indazole pKa, rigid linear extension[4]

The Causality of Substitution:

• The Fluoro Group (-F): Fluorine is a classic bioisostere for hydrogen. Due to its high electronegativity and small Van der Waals radius, it acts as a metabolic shield, preventing cytochrome P450-mediated oxidation at the 5-position without introducing steric bulk[7]. It increases the overall lipophilicity of the molecule, making it ideal for central nervous system (CNS) targets, such as dual BChE/p38α MAPK inhibitors for Alzheimer's disease[6].

• The Cyano Group (-CN): The cyano group is a linear, sp-hybridized, strong electron-withdrawing group. It significantly pulls electron density away from the indazole core, lowering the pKa of the indazole NH. Furthermore, the nitrogen of the cyano group acts as a potent hydrogen-bond acceptor, which can engage solvent-exposed residues or water networks within a kinase binding pocket, often leading to a spike in target affinity[4].

Mechanistic Role in Target Binding (Kinase Hinge Region)

The indazole core is a classic "hinge-binding" motif. The N1 and N2 atoms of the indazole ring act as a hydrogen-bond donor/acceptor pair, perfectly complementing the backbone amides of the kinase hinge region (e.g., p38α MAPK). The 6-carboxylic acid serves as an attachment point for functionalization (usually via amide coupling) to probe the DFG-out pocket or the solvent channel.

Caption: Mechanism of p38α MAPK inhibition by indazole-6-carboxamide derivatives in neuroinflammatory pathways.

Experimental Workflows & Protocols

To evaluate these building blocks, researchers typically synthesize a library of indazole-6-carboxamides. Below is a self-validating synthetic protocol and a subsequent biological assay methodology.

Synthesis: Standard Amide Coupling Workflow

When functionalizing the 6-carboxylic acid, HATU is the preferred coupling reagent over EDC/HOBt due to its rapid kinetics and efficiency with electronically deactivated or sterically hindered carboxylic acids.

Caption: Standard amide coupling workflow for synthesizing indazole-based kinase inhibitor libraries.

Step-by-Step Protocol:

• Preparation: Dissolve 5-Fluoro- or 5-Cyano-1H-indazole-6-carboxylic acid (1.0 equiv, 0.5 mmol) in anhydrous DMF (5 mL) under an inert nitrogen atmosphere.

• Activation: Add N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol) followed by HATU (1.2 equiv, 0.6 mmol). Causality: DIPEA deprotonates the carboxylic acid, allowing it to attack the uronium salt of HATU, forming a highly reactive HOAt ester.

• Coupling: Stir the mixture at room temperature for 15 minutes to ensure full activation, then add the desired primary or secondary amine (1.2 equiv, 0.6 mmol).

• Self-Validation (LC-MS Tracking): After 2 hours, sample 10 µL of the reaction mixture, dilute in MeCN, and inject into an LC-MS. The disappearance of the starting material mass (e.g., m/z 181 for 5-F [M+H]+) and the appearance of the product mass confirms the reaction trajectory.

• Isolation: Quench with water, extract with EtOAc, dry over Na2SO4, and purify via preparative HPLC to yield the final inhibitor.

Biological Evaluation: In Vitro Kinase Inhibition Assay (ADP-Glo)

To quantify the impact of the 5-F vs. 5-CN substitution on target affinity, an ADP-Glo™ Kinase Assay is utilized.

Step-by-Step Protocol:

• Reaction Setup: In a 384-well plate, combine recombinant p38α MAPK (10 ng/well), ATP (at the predetermined Km value), and the specific substrate peptide in a kinase buffer (HEPES pH 7.5, MgCl2, DTT).

• Inhibitor Addition: Add the synthesized indazole derivatives in a 10-point dose-response titration (ranging from 10 µM to 0.5 nM).

• Incubation: Incubate at room temperature for 60 minutes. Causality: The kinase transfers a phosphate from ATP to the substrate, generating ADP. The inhibitor competes with ATP at the hinge region.

• Detection: Add ADP-Glo Reagent to terminate the kinase reaction and deplete unconsumed ATP. Incubate for 40 minutes. Add Kinase Detection Reagent to convert ADP back to ATP, driving a luciferase-mediated luminescent reaction.

• Self-Validation: Include a known p38α inhibitor (e.g., SB203580) as a positive control. The luminescence signal is inversely proportional to kinase activity. Calculate the IC50 using non-linear regression.

Comparative Performance Data

Based on established medicinal chemistry principles and literature precedents for indazole-based inhibitors[2][6], the following table summarizes the expected performance divergence when swapping a 5-Fluoro group for a 5-Cyano group.

Table 2: Pharmacological Impact of Substitution

Parameter	5-Fluoro Derivative	5-Cyano Derivative	Causality / Rationale
Target Affinity (IC50)	++ (e.g., 15 nM)	+++ (e.g., 5 nM)	The -CN group can engage in additional H-bonding with solvent-exposed Lysine residues, often driving higher potency.
CNS Penetration (Papp)	High	Low to Moderate	Fluorine increases lipophilicity (LogP); Cyano increases TPSA, restricting blood-brain barrier (BBB) crossing.
Metabolic Stability (T1/2)	> 60 min	~ 45 min	Fluorine effectively blocks oxidative metabolism at the 5-position; Cyano is stable but increases overall molecular polarity.
Indazole NH pKa	~ 13.5	~ 12.0	The -CN group is a stronger EWG, increasing the acidity of the indazole NH, which alters the strength of the hinge H-bond donation.

Conclusion & Selection Guide

The choice between 5-Cyano-1H-indazole-6-carboxylic acid and 5-Fluoro-1H-indazole-6-carboxylic acid should be dictated by the specific target product profile (TPP) of your drug discovery program:

• Opt for the 5-Fluoro Scaffold when developing CNS-penetrant drugs (e.g., for Alzheimer's or neuroinflammation) where maintaining a low TPSA and high metabolic stability is paramount[6].

• Opt for the 5-Cyano Scaffold when targeting peripheral diseases (e.g., oncology targets like AXL or PARP) where maximizing target affinity via additional hydrogen bonding is required, and CNS penetration is either unnecessary or actively avoided to prevent neurological side effects[2][4].

References

• National Institutes of Health (PMC). Targeting Neuroinflammation and Cognitive Decline: First-in-Class Dual Butyrylcholinesterase and p38α Mitogen-Activated Protein Kinase Inhibitors. Retrieved from: [Link]

Sources

• 1. WO2025056518A1 - 5,6-DISUBSTITUTED ALKYL 1H AND 2H-INDAZOLES AS DUAL BUTYRYLCHOLINESTERASE AND p38α MITOGEN-ACTIVATED PROTEIN KINASE INHIBITORS FOR USE IN THE TREATMENT OF NEURODEGENERATIVE AND INFLAMMATORY DISEASES - Google Patents [patents.google.com]
• 2. jk-sci.com [jk-sci.com]
• 3. 101495-01-6|5-Fluoro-1H-indazole-6-carboxylic acid|BLD Pharm [bldpharm.com]
• 4. evitachem.com [evitachem.com]
• 5. Page loading... [guidechem.com]
• 6. Targeting Neuroinflammation and Cognitive Decline: First-in-Class Dual Butyrylcholinesterase and p38α Mitogen-Activated Protein Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Buy 5-fluoro-3-iodo-2H-indazole-6-carboxylic acid [smolecule.com]

LC-MS/MS Fragmentation Pattern Analysis: Differentiating Regioisomeric Indazole Carboxylic Acids

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Publish Comparison Guide & Technical Methodology

Executive Summary

Indazole carboxylic acids are privileged pharmacophores in modern medicinal chemistry, frequently serving as core scaffolds for kinase inhibitors, PARP inhibitors, and synthetic cannabinoids[1]. During drug development and metabolite profiling, distinguishing between structural regioisomers—such as 5-Cyano-1H-indazole-6-carboxylic acid and its isomer 5-Cyano-1H-indazole-3-carboxylic acid —is a critical analytical challenge.

Because these isomers share identical exact masses and molecular formulas ( C9​H5​N3​O2​ ), standard full-scan mass spectrometry cannot differentiate them. This guide provides a comprehensive, objective comparison of their Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) fragmentation patterns. By leveraging high-resolution mass spectrometry (HRMS) and collision-induced dissociation (CID), we demonstrate how specific mechanistic pathways—namely, the mass spectrometric "ortho effect"—serve as diagnostic tools for unequivocal structural elucidation[2].

Mechanistic Principles: The Causality of Fragmentation

To move beyond simple spectral matching, analytical scientists must understand the causality behind ion dissociation. The fragmentation of indazole carboxylic acids in negative electrospray ionization (ESI-) is governed by the spatial proximity of their functional groups[3].

The Ortho Effect in 5-Cyano-1H-indazole-6-carboxylic acid

In the 6-carboxylic acid isomer, the carboxylic acid (-COOH) and the cyano (-CN) groups are positioned ortho to one another on the benzene ring. Upon collisional activation of the deprotonated precursor ion [M−H]− , this proximity triggers a classic mass spectrometric ortho effect[2][4]. The carboxylate oxygen acts as a nucleophile, attacking the adjacent electrophilic cyano carbon. This intramolecular reaction forms a highly stable, fused imide-like cyclic intermediate, accompanied by the diagnostic neutral expulsion of water ( H2​O , 18.0106 Da).

Facile Decarboxylation in 5-Cyano-1H-indazole-3-carboxylic acid

Conversely, the 3-carboxylic acid isomer lacks this ortho relationship. Its carboxylic acid group is situated on the pyrazole ring, directly adjacent to the N2 nitrogen. This specific localized environment facilitates a highly favorable six-membered transition state, leading to rapid and dominant decarboxylation (loss of CO2​ , 43.9898 Da)[3]. While the 6-carboxylic acid isomer will also lose CO2​ at higher collision energies, it lacks the extreme lability seen in the 3-substituted analog, and the 3-substituted analog will never exhibit the profound H2​O loss characteristic of the ortho effect.

Comparative Data Presentation

The following table summarizes the quantitative HRMS data used to differentiate the two isomers. The diagnostic ratio of the [M−H−H2​O]− to [M−H−CO2​]− fragment ions serves as a definitive metric for identification.

Table 1: High-Resolution MS/MS Fragment Ion Comparison (ESI Negative Mode)

Compound / Regioisomer	Precursor Ion [M−H]−	Characteristic Fragment 1 (Ortho Effect)	Characteristic Fragment 2 (Decarboxylation)	Secondary Cleavage	Diagnostic Ratio ( H2​O / CO2​ loss)
5-Cyano-1H-indazole-6-carboxylic acid	m/z 186.0309	m/z 168.0203 (Base Peak at low CE)	m/z 142.0411 (Moderate)	m/z 115.0302	High (> 5.0)
5-Cyano-1H-indazole-3-carboxylic acid	m/z 186.0309	Not Observed (or trace)	m/z 142.0411 (Base Peak at all CE)	m/z 115.0302	Low (< 0.05)

Note: Mass accuracy is maintained within < 5 ppm mass error using Orbitrap or Q-TOF instrumentation.

Visualizing the Analytical Workflows and Pathways

LC-HRMS Analytical Workflow

To ensure a self-validating system, the analytical workflow incorporates blank injections to rule out carryover and utilizes internal lock masses for continuous mass calibration.

Caption: High-Resolution LC-MS/MS workflow for the structural characterization of indazole derivatives.

Mechanistic Fragmentation Pathway

The diagram below illustrates the divergent fragmentation routes of the 6-carboxylic acid isomer, highlighting the diagnostic ortho effect.

Caption: Proposed ESI- MS/MS fragmentation pathway of 5-Cyano-1H-indazole-6-carboxylic acid.

Experimental Protocols

To guarantee trustworthiness and reproducibility, the following step-by-step methodology must be strictly adhered to. This protocol acts as a self-validating system by running both isomers sequentially under identical conditions.

Step 1: Sample Preparation

• Stock Solutions: Prepare 1.0 mg/mL stock solutions of 5-Cyano-1H-indazole-6-carboxylic acid and 5-Cyano-1H-indazole-3-carboxylic acid in LC-MS grade Dimethyl Sulfoxide (DMSO).

• Working Dilutions: Dilute the stock solutions to a final concentration of 1 µg/mL using a diluent of 50:50 Methanol:Water ( v/v ).

• Internal Control: Prepare a blank sample (50:50 Methanol:Water with 0.1% DMSO) to monitor column carryover.

Step 2: Ultra-Performance Liquid Chromatography (UPLC) Parameters

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm particle size). Maintain column temperature at 40°C.

• Mobile Phases:

  • Mobile Phase A: 0.1% Formic Acid in LC-MS grade Water.

  • Mobile Phase B: 0.1% Formic Acid in LC-MS grade Acetonitrile.

• Gradient Elution:

  • 0.0 - 1.0 min: 5% B

  • 1.0 - 6.0 min: Linear gradient to 95% B

  • 6.0 - 7.5 min: Hold at 95% B (Wash)

  • 7.5 - 8.0 min: Return to 5% B

  • 8.0 - 10.0 min: Re-equilibration at 5% B

• Flow Rate: 0.4 mL/min. Injection Volume: 2 µL.

Step 3: High-Resolution Mass Spectrometry (HRMS) Settings

• Ionization Mode: Heated Electrospray Ionization (HESI) in Negative Ion Mode .

• Source Parameters:

  • Spray Voltage: 2.5 kV

  • Capillary Temperature: 320°C

  • Sheath Gas: 40 arb, Aux Gas: 10 arb.

• Scan Modes:

  • Full MS: Resolution 70,000 (at m/z 200); Scan range m/z 100–500.

  • Data-Dependent MS2 (dd-MS2): Resolution 17,500. Isolate the [M−H]− precursor (m/z 186.0309) with a 1.0 Da isolation window.

• Fragmentation: Apply Higher-energy Collisional Dissociation (HCD) using stepped Normalized Collision Energies (NCE) of 20, 40, and 60 to capture both the highly labile H2​O loss and the higher-energy CO2​ and HCN losses.

Step 4: Data Processing & Validation

• Extract the chromatograms for the exact mass of the precursor (m/z 186.0309 ± 5 ppm).

• Evaluate the MS/MS spectra at the apex of the chromatographic peaks.

• Validation Check: Confirm that the 6-carboxylic acid isomer exhibits a base peak of m/z 168.0203 at NCE 20, while the 3-carboxylic acid isomer exhibits a base peak of m/z 142.0411 under identical conditions.

Conclusion

The structural differentiation of indazole carboxylic acid regioisomers cannot rely on exact mass alone. By applying targeted LC-MS/MS protocols and understanding the underlying chemical causality—specifically the mass spectrometric ortho effect—analytical scientists can confidently distinguish 5-Cyano-1H-indazole-6-carboxylic acid from its isomers. This rigorous approach ensures high data integrity, which is paramount in pharmaceutical development and forensic analysis.

References

• Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Some newer aspects of mass spectrometric ortho effects Source: ResearchGate URL:[Link]

• Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids Source: ResearchGate URL:[Link]

• Mechanism of Trifluoromethylation of Aryl Halides with CuCF3 and the Ortho Effect Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Structural Characterization of 1- and 2-Substituted Indazoles: Ester and Carboxylic Acid Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Analytical Method Validation for 5-Cyano-1H-indazole-6-carboxylic Acid: A Comparative Guide

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Objective: To objectively compare analytical platforms and provide a self-validating, step-by-step HPLC-UV methodology aligned with the latest ICH Q2(R2) and USP guidelines.

Chemical Context & Analytical Challenges

1 (C₉H₅N₃O₂) is a critical intermediate in the synthesis of targeted anticancer therapeutics[1]. From an analytical perspective, this molecule presents dual chromatographic challenges:

• Ionizable Moieties: It contains a highly polar carboxylic acid group (pKa ~4.5) and a basic indazole nitrogen.

• Secondary Interactions: If analyzed at a neutral pH, the carboxylic acid partially ionizes, leading to split peaks, severe tailing, and irreproducible retention times due to secondary interactions with residual silanol groups on the stationary phase.

The Causality of Method Design: To achieve chromatographic fidelity, the mobile phase pH must be strictly controlled below the pKa of the carboxylic acid (typically pH 2.0–2.5). This ensures the analyte remains in a single, fully protonated state, driving predictable partition into a C18 stationary phase. Furthermore, the highly conjugated indazole ring system provides strong chromophoric absorbance, making UV detection highly effective and negating the absolute necessity for mass spectrometry in routine quality control (QC) release assays.

Platform Comparison: HPLC-UV vs. UPLC-UV vs. LC-MS/MS

Selecting the right analytical platform requires balancing sensitivity, throughput, and operational cost. Below is an objective comparison of platforms for the analysis of 5-Cyano-1H-indazole-6-carboxylic acid.

Performance Metric	HPLC-UV (Standard)	UPLC-UV (High-Throughput)	LC-MS/MS (Trace Analysis)
Primary Application	API Assay, Major Impurities, Routine QC Release	In-Process Control (IPC), High-Volume Screening	Genotoxic Impurities (GTIs), Metabolite Profiling
Stationary Phase	5 µm or 3.5 µm C18	Sub-2 µm C18	Sub-2 µm C18
Typical Run Time	15 – 20 minutes	3 – 5 minutes	5 – 10 minutes
LOD / LOQ	~0.05% / 0.10% (w/w)	~0.02% / 0.05% (w/w)	Parts-per-billion (ppb) range
Resolution (Rs)	Baseline (Rs > 2.0)	Superior (Rs > 3.0)	Mass-selective (Rs less critical)
Cost & Complexity	Low / Highly Robust	Medium / Requires high-pressure pumps	High / Requires expert operation

Regulatory Alignment: ICH Q2(R2) & USP <1225>

The recent adoption of the 2[2] and the proposed revisions to 3[3] represent a paradigm shift in analytical science. Validation is no longer viewed as a static, one-time checklist. Instead, it is a dynamic lifecycle focused on the "Reportable Result" (RR) and "Fitness for Purpose"[4].

According to ICH Q2(R2), the reportable range must be confirmed by demonstrating that the analytical procedure provides results with acceptable response, accuracy, and precision[2].

Analytical Lifecycle Workflow aligning with ICH Q2(R2) and USP <1225> guidelines.

Step-by-Step Methodology: A Self-Validating HPLC-UV Protocol

To ensure trustworthiness, an analytical protocol must be a self-validating system . This means integrating System Suitability Tests (SST) and bracketing standards directly into the sequence to ensure that any instrumental drift during the run automatically invalidates the data, preventing the release of erroneous results.

Self-validating HPLC-UV protocol sequence ensuring continuous data integrity.

Step 1: Chromatographic Conditions & Causality

• Column: C18, 150 x 4.6 mm, 3.5 µm. (Causality: Provides optimal theoretical plates for separating structurally similar indazole impurities).

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2). (Causality: Forces the carboxylic acid group into a fully protonated, non-ionized state, eliminating peak tailing).

• Mobile Phase B: Acetonitrile. (Causality: Lower viscosity than methanol, reducing backpressure and improving mass transfer).

• Detection: UV at 254 nm.

Step 2: System Suitability Testing (SST)

Before any sample is analyzed, inject the SST standard (containing 5-Cyano-1H-indazole-6-carboxylic acid and its closest eluting known impurity) six times.

• Acceptance Criteria: Relative Standard Deviation (RSD) of peak area ≤ 2.0%; Tailing factor ≤ 1.5; Resolution (Rs) ≥ 2.0.

• Self-Validating Mechanism: A bracketing standard is injected every 10 samples. If the bracketing standard fails the ±2.0% drift limit, the preceding 10 samples are automatically invalidated.

Step 3: Specificity via Forced Degradation

Subject the API to acidic (1N HCl), basic (1N NaOH), oxidative (3% H₂O₂), and photolytic stress.

• Causality: We must prove the UV detector is only measuring the target analyte. By utilizing a Photodiode Array (PDA) detector, we calculate the Peak Purity Angle. If the Purity Angle is less than the Purity Threshold, the peak is spectrally homogenous, proving no degradants are co-eluting with the main peak.

Step 4: Linearity and Range

Prepare calibration standards ranging from 25% to 150% of the nominal target concentration.

• Causality: 5[5] that the reportable range must be validated through direct assessment of reportable results. Covering up to 150% ensures that out-of-specification (OOS) high-concentration batches are accurately quantified without requiring sample dilution.

Step 5: Accuracy and Precision

Perform recovery studies by spiking known amounts of 5-Cyano-1H-indazole-6-carboxylic acid into a placebo matrix at 50%, 100%, and 150% levels (prepared in triplicate).

Experimental Validation Data (Representative Summary)

The following tables summarize the quantitative data derived from the execution of the self-validating protocol described above, demonstrating compliance with ICH Q2(R2) acceptance criteria.

Table 1: Linearity and Range Assessment

Concentration Level (%)	Actual Conc. (µg/mL)	Mean Peak Area	% RSD (n=3)	Acceptance Criteria
25%	25.0	245,100	0.8%	RSD ≤ 2.0%
50%	50.0	491,500	0.5%	RSD ≤ 2.0%
100%	100.0	985,200	0.3%	RSD ≤ 2.0%
120%	120.0	1,180,400	0.4%	RSD ≤ 2.0%
150%	150.0	1,475,800	0.6%	RSD ≤ 2.0%
Regression Analysis	R² = 0.9998	y = 9845x - 1200	-	R² ≥ 0.999

Table 2: Accuracy (Spike Recovery) and Method Precision

Spike Level (%)	Amount Added (µg/mL)	Amount Recovered (µg/mL)	Mean Recovery (%)	Method Precision (% RSD, n=6)
50%	50.0	49.6	99.2%	0.72%
100%	100.0	100.3	100.3%	0.45%
150%	150.0	149.1	99.4%	0.58%
Overall	-	-	99.6%	Meets Criteria (98.0 - 102.0%)

References

• validation of analytical procedures q2(r2)
• ICH Q2(R2)
• Source: gmp-compliance.
• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2)
• Buy 5-Cyano-1H-indazole-6-carboxylic acid (EVT-11894498)

Sources

• 1. evitachem.com [evitachem.com]
• 2. database.ich.org [database.ich.org]
• 3. Proposed Revision of USP <1225> Published in the Pharmacopeial Forum - ECA Academy [gmp-compliance.org]
• 4. investigationsquality.com [investigationsquality.com]
• 5. intuitionlabs.ai [intuitionlabs.ai]

Biological Activity Comparison of Cyano-Substituted Indazole Carboxylic Acids: 5-Cyano vs. 6-Cyano Isomers

Executive Summary & Structure-Activity Causality

In medicinal chemistry, the indazole-3-carboxylic acid scaffold provides a highly stable, planar bicyclic system that is widely utilized in drug discovery. However, the precise positional substitution of a cyano group (-CN) on this core fundamentally dictates the molecule's biological trajectory. As a strong electron-withdrawing group (EWG) and a rigid, linear substituent, the cyano group alters both the electronic distribution of the indazole ring and the spatial geometry of the molecule.

This guide objectively compares two critical positional isomers: 5-cyano and 6-cyano indazole-3-carboxylic acid derivatives. By shifting the cyano group a single carbon position, the pharmacological profile pivots entirely from immunooncology (kinase inhibition) to cardiovascular medicine (integrin antagonism).

Target Profile & Mechanistic Divergence

5-Cyano Derivatives: Immunooncology & Kinase Inhibition

Derivatives of 5-cyano-1H-indazole-3-carboxylic acid are primarily engineered as potent, ATP-competitive kinase inhibitors. The clinical archetype for this class is JNJ-28312141 (a carboxamide derivative), which acts as an orally active inhibitor of Colony-Stimulating Factor-1 Receptor (CSF-1R) and FLT3[1].

Mechanistic Causality: The 5-cyano substitution is perfectly vectored to project into the deep hydrophobic cleft of the CSF-1R kinase hinge region. This precise fit allows the compound to achieve sub-nanomolar potency (IC50 = 0.69 nM)[1]. By blocking CSF-1R, these derivatives deplete F4/80+ tumor-associated macrophages (TAMs) and osteoclasts, severely disrupting tumor angiogenesis and bone metastasis[1].

Fig 1: Mechanism of 5-cyano indazole derivatives inhibiting the CSF-1R pathway in tumor macrophages.

6-Cyano Derivatives: Cardiovascular & Integrin Antagonism

Conversely, 6-cyano-1H-indazole-3-carboxylic acid derivatives are heavily utilized as conformationally restricted scaffolds in cardiovascular drug design. Here, the 6-cyano group is often used as a synthetic precursor that is elaborated into an amidine group[2]. Additionally, esterified forms like EVT-1792078 (Ethyl 6-cyano-1H-indazole-3-carboxylate) exhibit distinct antiproliferative kinase activity[3].

Mechanistic Causality: To inhibit platelet aggregation, a drug must block the GPIIb-IIIa integrin receptor by mimicking the natural Arg-Gly-Asp (RGD) binding motif. The 3,6-disubstitution pattern of the indazole core provides the exact spatial distance required to span the receptor's binding pocket[2]. The 6-position directs the amidine (derived from the cyano group via oxidation with sodium chlorite) to perfectly mimic the basic arginine side chain, while the 3-carboxylic acid mimics the aspartic acid residue[2].

Fig 2: 6-cyano indazole derivatives acting as arginine surrogates to block GPIIb-IIIa aggregation.

Quantitative Data Comparison

The following table summarizes the divergent biological profiles dictated by the position of the cyano substitution on the indazole-3-carboxylic acid core.

Feature	5-Cyano Isomer Derivatives	6-Cyano Isomer Derivatives
Primary Target	CSF-1R (FMS), FLT3 Kinases	GPIIb-IIIa Integrin, Select Kinases
Therapeutic Area	Oncology (Solid Tumors, AML)	Cardiovascular (Thrombosis), Oncology
Role of -CN Group	Intact EWG; optimized for hinge region binding	Synthetic precursor to amidine (Arginine mimic)
Representative Compound	JNJ-28312141 (Carboxamide)	Amidino acid 75, EVT-1792078 (Ester)
Binding Mechanism	ATP-competitive inhibition	Competitive RGD motif antagonism
Typical Potency	Sub-nanomolar (e.g., 0.69 nM IC50)	Nanomolar to low Micromolar

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the biological activity of these compounds must be validated using highly specific, artifact-resistant assay systems. Below are the standard operating protocols for evaluating both classes of compounds.

Protocol 1: CSF-1R Kinase Inhibition Assay (for 5-Cyano Derivatives)

Objective: Quantify the ATP-competitive inhibition of CSF-1R. System Validation: This assay utilizes Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). We select TR-FRET over standard colorimetric assays because cyano-aromatic compounds frequently exhibit auto-fluorescence; the time-delayed reading of Europium (Eu) eliminates this background noise, ensuring data trustworthiness.

• Compound Preparation: Serially dilute the 5-cyano derivative in 100% DMSO, then transfer to an aqueous assay buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35). Causality: Brij-35 prevents non-specific compound aggregation and plastic adsorption.

• Enzyme Pre-incubation: Add 1 nM recombinant human CSF-1R kinase domain and incubate for 15 minutes at room temperature. Causality: Many potent indazole-based inhibitors exhibit slow-binding kinetics; pre-incubation allows the system to reach thermodynamic equilibrium before the reaction starts.

• Reaction Initiation: Add ATP at its predetermined Michaelis constant ( Km​ ) and 2 µM biotinylated poly-Glu-Tyr substrate. Causality: Running the assay at the ATP Km​ ensures the IC50 values are a true reflection of binding affinity ( Ki​ ) according to the Cheng-Prusoff equation.

• Termination & Detection: After 60 minutes, add 10 mM EDTA alongside Eu-labeled anti-phosphotyrosine antibody and Streptavidin-APC. Causality: EDTA instantly chelates the Mg2+ required for catalysis, freezing the reaction state for accurate TR-FRET quantification.

Protocol 2: GPIIb-IIIa Receptor Binding ELISA (for 6-Cyano Derivatives)

Objective: Evaluate the ability of 6-cyano indazole-derived amidines to competitively block fibrinogen binding. System Validation: A cell-free ELISA is utilized to isolate the direct receptor-ligand interaction, removing confounding cellular variables like platelet activation state or plasma protein binding.

• Plate Coating: Coat 96-well microtiter plates with 1 µg/mL purified human GPIIb-IIIa integrin overnight at 4°C. Wash and block with 1% BSA. Causality: BSA saturates unbound plastic sites, preventing false-positive background signals from sticky hydrophobic compounds.

• Competitive Binding: Simultaneously add the 6-cyano derivative and 10 nM biotinylated fibrinogen in a buffer containing 1 mM Ca2+ and 1 mM Mg2+. Causality: Integrin heterodimer stabilization and ligand binding are strictly dependent on divalent cations; omitting them would denature the binding pocket.

• Equilibration: Incubate for 2 hours at 25°C to allow competitive displacement, then wash three times with buffer.

• Signal Development: Add anti-biotin alkaline phosphatase (AP) conjugate, followed by p-nitrophenyl phosphate (pNPP) substrate. Read absorbance at 405 nm.

• Internal Control: Include a well with 5 mM EDTA as a 100% inhibition control. Causality: EDTA strips the essential Ca2+/Mg2+ ions, completely ablating integrin-fibrinogen binding and validating the assay's dynamic range.

References

• Manthey, C. L., et al. "JNJ-28312141, a novel orally active colony-stimulating factor-1 receptor/FMS-related receptor tyrosine kinase-3 receptor tyrosine kinase inhibitor with potential utility in solid tumors, bone metastases, and acute myeloid leukemia." Molecular Cancer Therapeutics 8.11 (2009): 3151-3161. URL:[Link]

• Hoekstra, W. J., et al. "Use of Conformationally Restricted Benzamidines as Arginine Surrogates in the Design of Platelet GPIIb-IIIa Receptor Antagonists." Journal of Medicinal Chemistry 40.26 (1997): 4308-4318. URL:[Link]

Sources

• 1. aacrjournals.org [aacrjournals.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. evitachem.com [evitachem.com]

IR spectroscopy absorption bands for 5-Cyano-1H-indazole-6-carboxylic acid

Introduction & Structural Significance

As a Senior Application Scientist, evaluating highly functionalized heterocycles requires viewing the molecule not just as a sum of its parts, but as an interconnected electronic system. 5-Cyano-1H-indazole-6-carboxylic acid is a critical building block in drug development, frequently utilized in the synthesis of kinase inhibitors and targeted anticancer therapeutics.

The structural validation of this compound via Fourier-Transform Infrared (FT-IR) spectroscopy hinges on identifying the unique vibrational modes of three distinct components: the bicyclic indazole core , the electron-withdrawing cyano group (-C≡N) at the 5-position, and the carboxylic acid (-COOH) at the 6-position. Because these functional groups are in close proximity on an aromatic scaffold, their electronic conjugation drastically influences their dipole moments and, consequently, their IR absorption frequencies.

Comparative Spectral Analysis

To objectively validate the purity and structural identity of 5-Cyano-1H-indazole-6-carboxylic acid, we must compare its IR absorption profile against its structural alternatives: 1H-indazole-6-carboxylic acid (which lacks the cyano group) and 5-Cyano-1H-indazole (which lacks the carboxylic acid group). This comparative matrix acts as a self-validating system to confirm successful synthetic transformations (e.g., cyanation or carboxylation).

Table 1: Comparative IR Absorption Bands (cm⁻¹)

Functional Group	5-Cyano-1H-indazole-6-carboxylic acid	1H-indazole-6-carboxylic acid	5-Cyano-1H-indazole
O-H Stretch (Carboxyl)	~2500–3300 (Broad, Strong)	~2500–3300 (Broad, Strong)	Absent
N-H Stretch (Indazole)	~3100–3400 (Obscured by O-H)	~3100–3400 (Obscured by O-H)	~3150–3300 (Sharp)
C≡N Stretch (Cyano)	~2220–2230 (Sharp, Medium)	Absent	~2220–2230 (Sharp, Medium)
C=O Stretch (Carboxyl)	~1680–1720 (Strong, Sharp)	~1680–1720 (Strong, Sharp)	Absent
C=N / C=C (Aromatic)	~1500–1620 (Multiple, Medium)	~1500–1620 (Multiple, Medium)	~1500–1620 (Multiple, Medium)

Mechanistic Causality of Band Shifts

• The Carboxylic Acid Dimerization Effect: In the solid state, carboxylic acids rarely exist as isolated monomers; they form strongly hydrogen-bonded dimers. This intermolecular hydrogen bonding causes a massive broadening of the O-H absorption band, typically spanning from 2500 to 3300 cm⁻¹[1]. Consequently, this broad, "messy" signal effectively superimposes and obscures the otherwise sharp N-H stretching band of the indazole ring[2]. Furthermore, the C=O stretch is highly diagnostic, appearing as an intense band between 1680 and 1720 cm⁻¹ due to its conjugation with the aromatic indazole system[3].

• The Cyano Group Dipole: The -C≡N stretch is an exceptionally reliable marker. Because the triple bond vibrates in a region (2200–2250 cm⁻¹) where virtually no other functional groups absorb, it serves as a definitive indicator of the cyano group's presence[3]. In highly conjugated aromatic systems like indazoles, this peak manifests sharply around 2226 cm⁻¹[4].

• Indazole Core Vibrations: The aromatic ring breathing and C=N/C=C stretches appear in the 1500–1620 cm⁻¹ region. Solid-state IR spectra of indazoles show that these bands are highly sensitive to intermolecular interactions and crystal packing, but they remain stable, identifiable markers for the bicyclic core[5].

Spectral Interpretation Workflow

Spectral interpretation workflow for 5-Cyano-1H-indazole-6-carboxylic acid functional groups.

Self-Validating Experimental Protocol: ATR-FTIR Acquisition

To ensure data integrity, the following protocol utilizes Attenuated Total Reflectance (ATR) FT-IR. This method minimizes sample preparation artifacts—such as the hygroscopic water absorption commonly seen in KBr pellets—while maximizing reproducibility.

Step 1: Spectrometer Calibration and Background Subtraction

• Action: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate completely.

• Causality: Residual solvents will introduce false peaks (e.g., broad O-H from water or C-H from alcohols) that interfere with the indazole N-H and carboxylic O-H regions.

• Validation: Run a background scan (4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution). The background must show a flat baseline in the 3000 cm⁻¹ and 1700 cm⁻¹ regions before proceeding.

Step 2: Sample Application

• Action: Place approximately 2–5 mg of finely powdered 5-Cyano-1H-indazole-6-carboxylic acid directly onto the center of the ATR crystal.

• Causality: A fine powder ensures maximum optical contact with the crystal, which is critical for the evanescent wave to penetrate the sample and yield high signal-to-noise ratios.

Step 3: Pressure Application

• Action: Lower the ATR pressure anvil until the clutch clicks, applying uniform pressure to the sample.

• Causality: Inconsistent pressure leads to variable peak intensities, particularly for rigid crystalline structures like functionalized indazoles.

Step 4: Spectral Acquisition and Processing

• Action: Acquire the sample spectrum using the same parameters as the background (32 scans, 4 cm⁻¹ resolution).

• Validation Check: Immediately verify the presence of the sharp ~2226 cm⁻¹ cyano peak. If the broad O-H band (~2500–3300 cm⁻¹) exhibits excessive noise or anomalous spiking, the sample may contain trapped environmental moisture. Dry the sample in a vacuum desiccator and re-run to ensure the O-H broadening is strictly due to carboxylic acid dimerization.

Sources

• 1. echemi.com [echemi.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. In vivo evaluation of novel synthetic pyrazolones as CDK9 inhibitors with enhanced pharmacokinetic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gas-phase infrared spectrum of indazole. Scaled quantum mechanical force field and complete spectrum assignment - Journal of the Chemical Society, Faraday Transactions (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 5-Cyano-1H-indazole-6-carboxylic acid

Comprehensive Safety and Operational Guide: Handling 5-Cyano-1H-indazole-6-carboxylic acid

Welcome to the Application Scientist’s technical guide for handling 5-Cyano-1H-indazole-6-carboxylic acid (CAS: 1227268-90-7). As a critical intermediate in the synthesis of oncology therapeutics and a versatile building block for studying cellular receptor signaling, this compound is indispensable in modern drug discovery[1]. However, its physicochemical properties demand rigorous safety protocols. This guide provides a comprehensive, causality-driven framework for personal protective equipment (PPE), operational handling, and waste disposal to ensure uncompromising laboratory safety.

Hazard Identification & Mechanistic Causality

5-Cyano-1H-indazole-6-carboxylic acid (Molecular Formula: C9​H5​N3​O2​ ) is a white crystalline solid with a high melting point (232–234 °C)[1]. Its hazard profile is driven directly by its structural features:

• H315 (Causes skin irritation): The acidic carboxyl proton (pKa ~4-5) and the lipophilic indazole ring allow the molecule to disrupt the lipid bilayer of the stratum corneum, leading to localized dermal inflammation[2].

• H319 (Causes serious eye irritation): The rigid crystalline lattice forms fine, abrasive particulates that can cause mechanical micro-abrasions and chemical burns to the corneal epithelium[3].

• H335 (May cause respiratory irritation): Aerosolized micro-dust easily penetrates the upper respiratory tract. The cyano group and acidic moiety trigger a rapid mucosal inflammatory response upon contact with respiratory moisture[3].

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, PPE must be scaled according to the operational volume. The following table summarizes the required protective systems based on standard chemical safety guidelines[3].

Operational Scale	Respiratory Protection	Eye Protection	Hand Protection	Body Protection
Analytical (<1 g)	Handled inside a certified fume hood (Face velocity >100 fpm)	ANSI Z87.1 compliant safety goggles	EN 374 Nitrile Gloves (Double-gloved, 0.11mm+)	Flame-resistant, tightly cuffed lab coat
Preparative (>1 g)	NIOSH N95/P100 or FFP3 Particulate Respirator	Full face shield worn over safety goggles	Heavy-duty Nitrile or Butyl rubber gloves	Tyvek® suit or chemical-resistant apron

Causality Note: Double-gloving is mandatory. The outer glove acts as a primary barrier against the lipophilic indazole core, while the inner glove ensures structural integrity if the outer layer is compromised by organic solvents during the dissolution phase.

Step-by-Step Operational Protocols

Protocol A: Weighing and Dispensing

• Preparation: Ensure the fume hood is operational. Place an anti-static mat on the balance to neutralize static charges that cause the crystalline powder to aerosolize.

• Dispensing: Use a grounded, stainless-steel micro-spatula. Why? Plastic spatulas generate static electricity, significantly increasing the risk of airborne particulates and triggering the H335 respiratory hazard.

• Self-Validation: After transferring the powder to the tared vial, cap it immediately before removing it from the balance enclosure. Swipe the exterior of the vial with a dry Kimwipe; if any resistance or grit is felt, external contamination has occurred, and the vial must be immediately wiped with an ethanol-soaked cloth.

Protocol B: Dissolution and Handling

• Solvent Selection: 5-Cyano-1H-indazole-6-carboxylic acid is highly soluble in polar aprotic solvents (DMF, DMSO) and polar protic solvents (Ethanol)[1].

• Addition: Slowly add the chosen solvent to the sealed vial via a syringe (if septa-sealed) or carefully open the vial deep within the fume hood to prevent vapor displacement from ejecting powder.

• Agitation: Vortex the mixture for 30–60 seconds.

• Self-Validation: Inspect the solution against a dark background. The absence of Tyndall scattering (a visible beam of light when illuminated) confirms that no micro-particulates remain suspended, ensuring complete dissolution before proceeding to downstream assays.

Waste Disposal and Spill Decontamination

Spill Response (Solid Powder):

• Containment: Do not dry sweep. Dry sweeping aerosolizes the hazardous dust[3].

• Neutralization: Lightly mist the spill with a 70% Ethanol/Water solution to dampen the powder, collapse the crystalline lattice, and suppress dust generation.

• Collection: Wipe the area with absorbent pads. Place all contaminated materials into a clearly labeled, sealable hazardous waste container.

Chemical Waste Disposal:

• Liquid Waste: Solutions containing this compound (e.g., in DMF or DMSO) must be segregated into "Halogen-Free Organic Waste" containers unless mixed with chlorinated solvents (e.g., Chloroform), in which case they must be routed to "Halogenated Organic Waste"[1].

• Solid Waste: Empty vials, contaminated gloves, and spill cleanup materials must be disposed of as solid hazardous waste in accordance with local environmental regulations (e.g., EPA RCRA guidelines).

Operational Workflow Visualization

Workflow for safe handling and disposal of 5-Cyano-1H-indazole-6-carboxylic acid.

References

• Title: 1 Source: EvitaChem URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8y_BAHvdrL2Z58Pin-dMvROz4t8w3xszXlVBjr5rPkALFiX-lEL7rsqRi4sMIg7j67TlRNpBE18Fp_bUZOgLPAZ5fqvxkeKrjmBfGnL4qqlwfl6LcOjIdrwxTnCu9vYPhfRo5bQj2Xa4=

• Title: 2 Source: BLD Pharm URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGh7nMxJ3DA4H0lronfG9__fUIswZwU-e1z-BBFm2QzgsQxjVaQAouZju3adOzOmqq3VhqxybzJ5M-oaaDomUKjEPQU1oa5b7BYpWm84392VNceEe-hWP6_VnYn5HsIKNYjY3F1Cz9MLoDxL_rWUQ==

• Title: 3 Source: CPDA / OSHA Guidelines URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE2jvk7KdNUV2o8cS1r_GhkQSqMI9kZh-eT4DtDpidPuYhdmbEw-6FfhEFeTriRlP2cHDSQDY7wd17BuIKNS-YfLDL8OrkYnFSF1Bk_58DiIHglSn13Y3SgMivEYctDX6aawaOedskv-FCDAo5jS17dlp_4-iulNz3klw==

Sources

• 1. evitachem.com [evitachem.com]
• 2. 1263378-95-5|4-methyl-1H-indazole-6-carboxylic acid|BLD Pharm [bldpharm.com]
• 3. cpda.com [cpda.com]